1-(3-Methoxycyclobutyl)ethanamine;hydrochloride

Core Science & Biosynthesis

Escaping Flatland: Novel Cyclobutane Building Blocks in Modern Medicinal Chemistry

Executive Summary: The Shift to 3D Scaffolds

For decades, medicinal chemistry has heavily relied on planar, aromatic motifs—most notably the phenyl ring—due to their synthetic accessibility via robust cross-coupling reactions. However, the over-reliance on these two-dimensional structures has contributed to high attrition rates in clinical development. Highly aromatic compounds often suffer from poor aqueous solubility, off-target promiscuity (due to non-specific hydrophobic interactions), and severe metabolic liabilities, such as cytochrome P450 (CYP450)-mediated oxidation into reactive, toxic benzoquinones [1].

To overcome these developability hurdles, the industry has embraced the "Escape from Flatland" paradigm, prioritizing molecules with a higher fraction of sp³-hybridized carbons (

). Among saturated bioisosteres, the cyclobutane ring has emerged as a privileged scaffold [2]. This technical guide explores the physicochemical rationale behind cyclobutane bioisosterism, details the quantitative benefits of its incorporation, and provides validated, step-by-step synthetic protocols for generating these highly strained, three-dimensional building blocks.

Physicochemical Rationale: The "Why" Behind Cyclobutane

Thermodynamic Puckering and Vector Projection

Unlike the planar phenyl ring, cyclobutane adopts a unique puckered conformation . A perfectly flat four-membered ring (90° bond angles) would suffer from massive torsional strain due to fully eclipsed adjacent C–H bonds. To relieve this, the ring puckers, reducing the internal C–C–C bond angle to approximately 88° [3].

This thermodynamic compromise balances angle strain and torsional strain, resulting in a highly specific 3D vector projection. The C–C bonds exhibit increased p-character, while the C–H bonds possess higher s-character. This geometry allows cyclobutane to effectively mimic the spatial arrangement of a phenyl ring while introducing critical out-of-plane vectors that can engage in novel binding interactions within a target protein's hydrophobic pocket [3].

Bioisosterism and Metabolic Shielding

Cyclobutanes are primarily utilized as bioisosteres for phenyl rings and tert-butyl groups [4].

• Phenyl Replacement: Replacing a para-substituted phenyl ring with a 1,3-disubstituted cyclobutane eliminates the conjugated π-system, rendering the moiety virtually invisible to CYP450 oxidative enzymes that typically generate toxic reactive metabolites [1].

• tert-Butyl Replacement (CF₃-Cyclobutanes): The incorporation of a 1-trifluoromethyl-cyclobutyl group serves as a metabolically robust alternative to the tert-butyl group. The strong electron-withdrawing nature of the CF₃ group, combined with the steric bulk of the cyclobutane ring, drastically reduces intrinsic clearance (

  ) while maintaining the necessary lipophilic interactions for target affinity [5].

Quantitative Data Comparison

The following table summarizes the physicochemical shifts observed when transitioning from traditional motifs to cyclobutane-based scaffolds [1][4][5].

Physicochemical Property	Phenyl Ring	Unsubstituted Cyclobutane	CF₃-Cyclobutane
Geometry	Planar (2D)	Puckered (3D, ~88° angle)	Puckered (3D, axial CF₃ preference)
Contribution	0	High	Very High
Metabolic Liability	High (CYP450 oxidation)	Low (Oxidation resistant)	Very Low (Steric/electronic shielding)
Lipophilicity (logD impact)	Baseline	Decreased (Improves solubility)	Increased (+0.4 to +0.5 vs tert-butyl)
Intrinsic Clearance ( )	Moderate to High	Low (Extended half-life)	Very Low

Strategic Workflow for Bioisosteric Replacement

The integration of cyclobutane building blocks into a drug discovery pipeline follows a rational, data-driven workflow designed to rescue promising hits that suffer from pharmacokinetic (PK) flaws.

Hit-to-lead workflow utilizing cyclobutane bioisosteric replacement to overcome metabolic liabilities.

Synthetic Methodologies: Mastering [2+2] Photocycloaddition

Historically, the synthesis of highly functionalized cyclobutanes was hampered by the sheer thermodynamic difficulty of forming strained four-membered rings. Thermal [2+2] cycloadditions are symmetry-forbidden under Woodward-Hoffmann rules. Consequently, photochemical [2+2] cycloaddition has become the cornerstone methodology for accessing these building blocks [6].

Modern approaches utilize Energy-Transfer (EnT) Photocatalysis . By employing transition metal complexes (e.g., Iridium) or organic photosensitizers (e.g., thioxanthone), chemists can selectively excite specific substrates without relying on harsh, unselective UV irradiation [6].

Mechanistic Pathway of EnT Catalysis

Energy-Transfer (EnT) photocatalytic [2+2] cycloaddition mechanism for cyclobutane synthesis.

Standardized Protocol: Visible-Light Mediated [2+2] Photocycloaddition

The following protocol details the synthesis of a cyclobutane-fused heterocyclic scaffold via EnT photocatalysis. This methodology is designed to be a self-validating system; the strict exclusion of oxygen is the primary causal factor for success, as

is a potent triplet quencher that will prematurely deactivate the photocatalyst [6].

Materials & Reagents:

• Alkene substrate (2.0 equiv)

• Heterocyclic coupling partner (e.g., maleimide or dearomatized indole) (1.0 equiv)

• Photosensitizer: Thioxanthone (10–20 mol%) or

  (1–2 mol%)

• Solvent: Anhydrous Acetonitrile or Dichloromethane (0.1 M)

• Equipment: Schlenk tube (quartz or Pyrex), Blue LED photoreactor (440–450 nm), Argon manifold.

Step-by-Step Procedure:

• Reaction Assembly: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the heterocyclic coupling partner (1.0 equiv), the alkene substrate (2.0 equiv), and the selected photocatalyst.

• Solvent Addition: Add the anhydrous solvent to achieve a 0.1 M concentration of the limiting reagent.

• Critical Degassing (Freeze-Pump-Thaw):

  • Causality: Molecular oxygen possesses a triplet ground state and will rapidly undergo triplet-triplet annihilation with the excited photocatalyst, halting the reaction and generating destructive singlet oxygen.

  • Action: Freeze the mixture in liquid nitrogen, evacuate the tube under high vacuum for 5 minutes, isolate from vacuum, and thaw in a warm water bath. Repeat this cycle three times. Backfill with Argon.

• Irradiation: Place the Schlenk tube in the Blue LED photoreactor. Ensure the temperature is controlled (using a cooling fan or cryostat) to maintain ambient temperature (20–25 °C). Causality: Excessive heat can lead to the reversibility of the 1,4-diradical intermediate, eroding the diastereomeric ratio (dr) of the final cyclobutane.

• Monitoring: Irradiate for 12–24 hours. Monitor reaction progress via TLC or LC-MS. The self-validating check here is the disappearance of the limiting reagent and the emergence of a highly non-polar product spot (due to the loss of the alkene/heterocycle polarity).

• Workup & Purification: Quench the reaction by exposing it to air. Concentrate the crude mixture under reduced pressure. Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the pure cyclobutane building block.

Conclusion

The strategic incorporation of cyclobutane building blocks represents a sophisticated approach to modern drug design. By understanding the thermodynamic constraints that govern its puckered geometry, medicinal chemists can leverage cyclobutane as a highly effective 3D bioisostere. Whether utilizing unsubstituted cyclobutanes to replace phenyl rings and evade CYP450 metabolism, or deploying CF₃-cyclobutanes to mimic tert-butyl groups while drastically lowering intrinsic clearance, these sp³-rich scaffolds are essential tools for optimizing the safety and efficacy of next-generation therapeutics.

References

Architecting Rigidity: Conformationally Restricted Amine Scaffolds in Modern Drug Discovery

Executive Summary

The "Magic Methyl" effect—where a single methyl group boosts potency by an order of magnitude—is a classic lesson in medicinal chemistry. However, the modern frontier lies in conformational restriction : locking pharmacophores into bioactive conformations to minimize the entropic penalty of binding. This guide explores the transition from flexible, flat aromatic amines to rigid,

-rich scaffolds (azetidines, bicyclo[1.1.1]pentanes, and spirocycles). We detail the thermodynamic rationale, high-value scaffolds, and the cutting-edge synthetic methodologies—specifically Strain-Release Amination —required to access them.

The Thermodynamic Imperative: Pre-Organization

The fundamental goal of conformational restriction is to improve binding affinity (

) by manipulating the entropy term in the Gibbs free energy equation:

Flexible ligands suffer a massive entropic penalty (

) upon binding because they must freeze multiple rotatable bonds to fit the protein pocket. A conformationally restricted scaffold is "pre-organized." It pays the entropy cost synthetically before entering the biological system, meaning the loss of entropy upon binding is negligible compared to a flexible analog.

Thermodynamic Cycle of Binding

The following diagram illustrates why rigid ligands often exhibit higher affinity even with identical enthalpic interactions (

).

Figure 1: Thermodynamic advantage of pre-organized scaffolds. The rigid ligand bypasses the high entropic cost of freezing rotatable bonds.

Strategic Design: "Escape from Flatland"

In 2009, Lovering et al. introduced the concept of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

(Fraction of carbons) as a predictor of clinical success.[1] Flat, aromatic-heavy compounds often suffer from poor solubility and non-specific binding (toxicity). Increasing dimensionality via restricted amine scaffolds improves physicochemical properties.

Comparative Properties: Flat vs. Rigid Scaffolds

The table below compares a standard flat aromatic amine with its conformationally restricted bioisosteres.

Property	Flat Scaffold (e.g., Aniline/Piperazine)	Restricted Scaffold (e.g., BCP-amine/Spirocycle)	Impact on Drug Discovery
Vectorality	Planar ( or )	3D / Tetrahedral ( )	Accesses novel IP space and binding pockets.
Solubility	Low ( -stacking aggregation)	High (Disrupts crystal packing)	Improved formulation and bioavailability.
Metabolic Stability	Low (Aromatic hydroxylation)	High (No aromatic -system)	Longer half-life ( ); reduced clearance.
Selectivity	Low (Promiscuous binding)	High (Shape-specific)	Reduced off-target toxicity.

High-Value Scaffolds & Bioisosteres

A. Bicyclo[1.1.1]pentanes (BCPs)

The BCP motif is the "darling" of modern bioisosterism. It serves as a non-classical isostere for para-substituted benzenes , alkynes , and tert-butyl groups.

• Geometry: The distance between bridgehead carbons in BCP (~1.85 Å) mimics the distance across a phenyl ring (~2.8 Å) but without the lipophilicity penalty.

• Application: Replacing an aniline with a BCP-amine often retains potency while blocking metabolic hot spots (CYP450 oxidation).

B. Spirocyclic Amines

Spirocycles (e.g., 2-azaspiro[3.3]heptane) are rigid surrogates for morpholines and piperidines.

• Vector Control: Unlike piperidine (chair conformation), spirocycles lock exit vectors in precise perpendicular orientations.

• Lipophilicity: They lower LogD compared to their monocyclic counterparts due to compact solvation shells.

Advanced Synthesis: Strain-Release Amination

Historically, accessing these strained rings was chemically arduous, limiting their use. The breakthrough came with Strain-Release Amination , popularized by the Baran Lab (Scripps). This method utilizes the potential energy embedded in strained bonds (like the central bond in [1.1.1]propellane) to drive bond formation with amines.

Mechanism of Action

The reaction relies on the homolytic cleavage of the central bond in [1.1.1]propellane, followed by radical capture.

Figure 2: Simplified workflow of strain-release amination converting propellane to BCP-amines.

Experimental Protocol: "Propellerization" of Secondary Amines

Objective: Synthesis of a BCP-amine analog from a secondary amine using [1.1.1]propellane (Turbidamide reagent or equivalent).

Safety Warning: [1.1.1]Propellane is volatile and potentially unstable. Handle in a fume hood behind a blast shield.

Materials

• Substrate: Secondary amine (1.0 equiv)

• Reagent: [1.1.1]Propellane (approx.[2][3][4][5][6] 0.3–0.5 M solution in Et2O or THF) - Commercial "Turbidamide" kits are now standard.

• Catalyst/Initiator: i-PrMgCl (TurboGrignard) or light-mediated radical initiators depending on specific variant.

• Solvent: Anhydrous THF.

Step-by-Step Methodology

• Preparation: Charge a flame-dried reaction vial with the secondary amine (1.0 mmol) and a stir bar. Purge with Nitrogen (

  ).

• Solvation: Dissolve amine in anhydrous THF (concentration ~0.2 M).

• Reagent Addition: Add the [1.1.1]propellane solution (1.2–1.5 equiv) dropwise at

  .

• Initiation:

  • Standard Method: No external initiator is often needed for highly nucleophilic amines; they react spontaneously with the strain.

  • Assisted Method:[5] For less nucleophilic amines, add 1.0 equiv of i-PrMgCl dropwise.

• Reaction: Seal the vial and stir at ambient temperature for 12–16 hours.

• Quench: Cool to

  , dilute with , and quench with saturated solution.

• Workup: Extract aqueous layer with EtOAc (3x). Dry combined organics over

  , filter, and concentrate in vacuo.

  • Note: BCP-amines can be volatile. Avoid high vacuum/high heat.

• Purification: Flash column chromatography (typically DCM/MeOH/NH3 systems).

Validation:

• 1H NMR: Look for the disappearance of the propellane central bond signal and appearance of the bridgehead methine proton (~3.0 ppm singlet for BCP).

• LC-MS: Confirm M+1 mass corresponding to the addition of

  (+65 Da).

Case Study: Bioisosteric Replacement in Drug Design

Scenario: Optimization of a lead compound containing a para-substituted aniline. Problem: The aniline moiety is a metabolic liability (quinone imine formation) and suffers from poor solubility. Solution: Replacement with a bicyclo[1.1.1]pentan-1-amine.

Outcome Data:

• Potency (

  ): Maintained (12 nM 15 nM). The BCP vector correctly mimics the phenyl ring geometry.

• Solubility: Increased by 40-fold (due to disruption of planarity).

• Metabolic Stability (

  ): Improved by 3-fold (elimination of the aromatic ring prevents oxidation).

This confirms that BCPs are not just "space fillers" but functional bioisosteres that solve specific ADME-Tox problems while retaining on-target potency.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009).[1][7] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link][1][8]

• Gianatassio, R., Lopchuk, J. M., Wang, J., et al. (2016).[9] Strain-Release Amination. Science. [Link]

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis.[10] Angewandte Chemie International Edition. [Link]

• Mykhailiuk, P. K. (2015). Saturated Bioisosteres of Benzene: Where to Go Next? Organic & Biomolecular Chemistry. [Link]

• Barnes-Seeman, D., et al. (2014). The Role of Saturated Heterocycles in Drug Discovery. Current Topics in Medicinal Chemistry. [Link]

Sources

• 1. Escape from flatland: increasing saturation as an approach to improving clinical success - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | The emerging role of radical chemistry in the amination transformation of highly strained [1.1.1]propellane: Bicyclo[1.1.1]pentylamine as bioisosteres of anilines [frontiersin.org]
• 3. pnas.org [pnas.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. baranlab.org [baranlab.org]
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• 9. TSRI chemists devise powerful new method for modifying drug molecules | EurekAlert! [eurekalert.org]
• 10. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]

Cis-trans isomerism in 3-substituted cyclobutyl amines

An in-depth technical analysis of cis-trans isomerism in 3-substituted cyclobutyl amines, detailing conformational thermodynamics, pharmacological implications, and stereoselective synthetic workflows.

Executive Summary: The "Escape from Flatland"

In modern medicinal chemistry, the transition from planar,

-hybridized aromatic rings to three-dimensional, -rich scaffolds is a proven strategy to improve clinical success rates. Among these 3D motifs, the cyclobutane ring—specifically 3-substituted cyclobutyl amines—has emerged as a highly privileged structural element[1]. By acting as conformationally restricted bioisosteres for linear alkyl chains and phenyl rings, cyclobutyl amines improve metabolic stability, reduce lipophilicity, and offer precise 3D vector projections of pharmacophores[2]. However, the efficacy of these molecules is entirely dependent on their relative stereochemistry. Controlling and validating the cis and trans isomerism of 1,3-disubstituted cyclobutanes is a critical, yet synthetically challenging, mandate for drug development professionals.

Structural & Conformational Thermodynamics

Unlike the planar depiction often drawn in 2D chemical structures, the cyclobutane ring is highly puckered. To relieve torsional strain (Pitzer strain) between adjacent eclipsed hydrogen atoms, the ring folds into a "butterfly" conformation, introducing a dihedral angle of approximately 25° to 30°[1]. This puckering forces substituents into pseudo-equatorial (

) or pseudo-axial ( ) positions.

The 1,3-Disubstituted Paradigm

In 3-substituted cyclobutyl amines, the relative stereochemistry dictates the conformational equilibrium:

• Cis-Isomer: The substituents can adopt either an

  or an conformation. The state is highly thermodynamically favored because it entirely avoids 1,3-diaxial steric clashes. Consequently, the cis-isomer is generally the global thermodynamic minimum for 1,3-disubstituted cyclobutanes[3].

• Trans-Isomer: The trans-isomer is forced into an

  conformation. To minimize steric bulk, the ring undergoes rapid flipping between equivalent and states. Because one substituent must always occupy an unfavorable pseudo-axial position, the trans-isomer is typically higher in energy (+1.5 to 2.5 kcal/mol) than the cis-isomer, though rare exceptions driven by dipole-dipole interactions or specific enthalpic effects exist[3].

Caption: Logical flow of 1,3-cyclobutane conformational states and vector projections.

Impact on Pharmacological Properties

The choice between a cis and trans 3-substituted cyclobutyl amine fundamentally alters the 3D topology of the drug molecule. The cis

isomer projects its substituents at an angle of roughly 180°, making it an excellent non-planar bioisostere for para-substituted benzenes or linear alkynes[2]. Conversely, the trans isomer projects substituents at an angle closer to 90°, mimicking ortho/meta-substituted benzenes and introducing a sharp structural kink[4].

Table 1: Quantitative & Qualitative Comparison of 1,3-Disubstituted Cyclobutanes

Property	Cis-Isomer	Trans-Isomer
Dominant Conformation	Pseudo-equatorial, equatorial	Pseudo-equatorial, axial
Relative Thermodynamic Energy	~0.0 kcal/mol (Favored)	+1.5 to 2.5 kcal/mol (Disfavored)
Substituent Vector Angle	~180° (Linear)	~90° (Kinked)
Bioisosteric Application	para-phenyl, linear alkyl/alkyne	ortho/meta-phenyl, bent alkyl
NMR Diagnostic Features	Symmetrical multiplets	Asymmetrical multiplets; absent direct correlations[4]

Stereoselective Synthesis Workflows

Because the cis-isomer acts as a thermodynamic sink, achieving high diastereomeric excess (d.e.) for specific isomers requires strict kinetic control. Below are two field-proven, self-validating protocols for accessing these architectures.

Protocol A: Kinetic Reduction & Inversion (Targeting Trans-Amines)

Direct reductive amination of 3-substituted cyclobutanones often yields inseparable cis/trans mixtures. To selectively synthesize the trans-amine, a stereospecific inversion cascade is required[4].

• Step 1: Diastereoselective Ketone Reduction.

  • Action: Treat the 3-substituted cyclobutanone with L-Selectride (1.2 eq) in THF at -78°C for 2 hours.

  • Causality: The immense steric bulk of L-Selectride prevents attack from the pseudo-equatorial face. Hydride delivery occurs exclusively from the pseudo-axial face, pushing the resulting hydroxyl group into the equatorial position, yielding the cis-alcohol.

  • Self-Validation: TLC confirms ketone consumption.

    NMR of the crude product displays a highly symmetrical multiplet for the carbinol proton, confirming the cis-geometry.

• Step 2: Activation.

  • Action: React the cis-alcohol with Methanesulfonyl chloride (MsCl) and

    in DCM at 0°C.

  • Causality: Converts the poor hydroxyl leaving group into an excellent mesylate without breaking the

    bond, perfectly preserving the cis stereocenter.

  • Self-Validation: IR spectroscopy shows the disappearance of the broad

    stretch (~3300 ) and the appearance of sharp stretches.

• Step 3: Stereospecific Azide Displacement.

  • Action: Heat the mesylate with

    (3.0 eq) in DMF at 80°C.

  • Causality: The azide nucleophile attacks via a strict

    mechanism. The stereocenter is inverted from cis to trans .

  • Self-Validation: IR spectroscopy reveals a massive, diagnostic azide stretch at ~2100

    .

• Step 4: Staudinger Reduction.

  • Action: Treat the trans-azide with

    in THF/ at room temperature.

  • Causality: Mildly reduces the azide to the primary amine without risking epimerization of the strained ring.

  • Self-Validation: LC-MS confirms the

    mass of the target trans-amine. NMR shows characteristic asymmetrical splitting of the methine proton adjacent to the nitrogen[4].

Protocol B: Polar Strain-Release of Bicyclo[1.1.0]butanes (Targeting Cis-Amines)

A cutting-edge methodology utilizes the immense ring strain (~65 kcal/mol) of bicyclo[1.1.0]butanes (BCBs) to forge 1,3-disubstituted cyclobutanes in a single step[5].

• Step 1: Catalytic Ring Opening.

  • Action: Combine a BCB-amine surrogate with an aryl nucleophile in the presence of a

    -acid catalyst (e.g., , 5 mol%) in DCE at room temperature.

  • Causality: The silver catalyst coordinates to the highly strained central

    -bond of the BCB, triggering a polar strain-release cleavage. This generates a metal-stabilized carbocation. The nucleophile attacks stereospecifically from the less hindered convex face.

  • Self-Validation: The reaction provides exquisite diastereoselectivity (often >95:5 d.e. for the cis-isomer).

    NMR cross-ring coupling constants ( ) confirm the cis relationship of the 1,3-substituents[5].

Caption: AgBF4-catalyzed polar strain-release workflow for cis-cyclobutyl amines.

References

• [1] Cyclobutanes in Small‐Molecule Drug Candidates. National Center for Biotechnology Information (PMC). Available at:[Link]

• [5] C(sp2)–H cyclobutylation of hydroxyarenes enabled by silver-π-acid catalysis: diastereocontrolled synthesis of 1,3-difunctionalized cyclobutanes. National Center for Biotechnology Information (PMC). Available at:[Link]

• [3] 1,3-Diphenylsulphonylcyclobutane: An unprecedented case of a higher stability of the trans isomer of 1,3-disubstituted cyclobutane. Bar-Ilan University Research Portal / Canadian Journal of Chemistry. Available at:[Link]

• [2] Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. National Center for Biotechnology Information (PMC). Available at:[Link]

• [4] Leveraging fragment-based drug discovery to advance 3D scaffolds into potent ligands: application to the histamine H1 receptor. National Center for Biotechnology Information (PMC). Available at:[Link]

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cris.biu.ac.il [cris.biu.ac.il]
• 4. Leveraging fragment-based drug discovery to advance 3D scaffolds into potent ligands: application to the histamine H1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. C(sp2)–H cyclobutylation of hydroxyarenes enabled by silver-π-acid catalysis: diastereocontrolled synthesis of 1,3-difunctionalized cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]

Harnessing Cyclobutane Scaffolds for Metabolic Stability in Drug Design: A Mechanistic and Methodological Guide

Executive Summary: The sp³ Renaissance

The shift from flat, sp²-hybridized aromatic rings to sp³-rich three-dimensional architectures is a defining trend in modern medicinal chemistry. Among these aliphatic systems, the cyclobutane ring has emerged as a 1[1]. Historically underutilized due to perceived synthetic challenges and high ring strain (26.3 kcal/mol), cyclobutane is now heavily leveraged for its unique ability to modulate pharmacokinetic (PK) profiles. Specifically, replacing flexible or metabolically labile moieties with cyclobutane scaffolds reliably enhances metabolic stability and reduces intrinsic clearance (CLint)[1][2].

Mechanistic Foundations: Quantum & Steric Causality

To understand why cyclobutanes confer metabolic stability, we must examine the intersection of quantum mechanics and enzymology. Cytochrome P450 (CYP450) enzymes typically initiate aliphatic metabolism via Hydrogen Atom Transfer (HAT), extracting a hydrogen to form a carbon-centered radical. Cyclobutanes resist this degradation through two primary mechanisms:

• Increased C-H Bond s-Character: The 88° internal bond angles of cyclobutane force the C-C bonds to adopt higher p-character. Consequently, the exocyclic C-H bonds 1 relative to unstrained alkanes[1]. Because electrons in s-orbitals are held closer to the nucleus, the C-H Bond Dissociation Energy (BDE) increases. This higher activation energy barrier directly impedes CYP450-mediated HAT.

• Conformational Rigidity and Puckering: To relieve torsional strain from eclipsed hydrogens, cyclobutane adopts a3[3]. This non-planar geometry restricts the molecule's conformational degrees of freedom. When entering the CYP450 active site, the molecule cannot easily adopt the induced-fit conformations required for optimal alignment with the catalytic heme iron, thereby 4[4].

Fig 1: Mechanistic basis of cyclobutane-mediated metabolic stability.

Translational Impact: Clinical & Preclinical Data

The theoretical benefits of cyclobutane translate directly to clinical success. A landmark example is the development of Ivosidenib (Tibsovo), an FDA-approved IDH1 inhibitor[3]. Early lead compounds featured a cyclohexyl amine moiety that suffered from severe metabolic instability. By replacing the flexible, easily oxidized cyclohexane with a 3, researchers drastically reduced metabolic clearance, shifting the compound into a medium clearance range and enabling oral bioavailability[3].

Similarly, the incorporation of trifluoromethyl-cyclobutyl (CF3-cyclobutane) groups as5 has been shown to alter metabolic clearance, preserving bioactivity while modifying the lipophilicity and clearance rates of agrochemicals and pharmaceuticals[5].

Table 1: Comparative Impact of Cycloalkane Replacements on Metabolic Clearance

Structural Modification	Target / Drug Context	Primary Metabolic Liability Addressed	Outcome on Intrinsic Clearance (CLint)	Reference
Cyclohexane ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> Difluorocyclobutane	IDH1 Inhibitor (Ivosidenib)	CYP-mediated oxidation of flexible ring	Shifted from high to medium clearance, enabling clinical use
Ethyl Linker trans-Cyclobutyl	PET Tracer (Amino Acid Transporter)	Rapid plasma degradation	Extended stability >60 mins in human/rat plasma	[1]
tert-Butyl CF3-Cyclobutane	Tebutam (Agrochemical model)	Aliphatic hydroxylation	Modulated CLint (57 to 107 mg/min/μL) depending on context	[5]

Enzymatic Exceptions: Targeted Ring Cleavage

While cyclobutanes are generally stable, they are not entirely immune to enzymatic degradation. In specific biosynthetic pathways, specialized CYP450s have evolved to crack the cyclobutane ring. For instance, in the biosynthesis of the fungal metabolite fumagillin, the6 catalyzes the oxidative cleavage of the bridging cyclobutane ring in

-trans-bergamotene[6][7]. This highlights that while cyclobutanes resist promiscuous human hepatic CYPs, highly specialized enzymes can exploit the 26.3 kcal/mol ring strain to drive complex skeletal rearrangements.

Experimental Methodology: Self-Validating CLint Assay

To empirically quantify the metabolic stability of cyclobutane-containing leads, a rigorous in vitro human liver microsome (HLM) assay is required. The following protocol is designed as a self-validating system : it includes intrinsic controls to ensure that any observed depletion is strictly due to NADPH-dependent CYP450 metabolism, ruling out chemical instability or non-specific binding.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Thaw HLMs on ice to preserve enzyme viability. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂ (essential cofactor for enzymatic stability).

  • Prepare a 10 mM NADPH regenerating system (NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to ensure a constant supply of electron equivalents.

• System Setup & Control Designation (Causality Check):

  • Test Article: Cyclobutane drug candidate (1 μM final concentration).

  • Positive Control: Verapamil or Testosterone. Rapid clearance of these substrates validates that the CYP enzymes in the HLM batch are active.

  • Negative Control (Minus-NADPH): Test article incubated without NADPH. Lack of degradation here proves that any clearance observed in the main test is strictly CYP-dependent, not due to aqueous chemical instability.

• Incubation:

  • Pre-incubate the test article, controls, and HLMs (0.5 mg/mL protein concentration) in the buffer at 37°C for 5 minutes to achieve thermal equilibrium.

  • Initiate the reaction by adding the NADPH regenerating system.

• Time-Course Quenching:

  • At defined intervals (t = 0, 15, 30, 45, 60 minutes), extract 50 μL aliquots and immediately quench in 150 μL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide). The organic solvent instantly denatures and precipitates the proteins, halting the enzymatic reaction.

• Centrifugation and LC-MS/MS Analysis:

  • Centrifuge at 4000 rpm for 15 minutes at 4°C.

  • Analyze the supernatant via LC-MS/MS (Multiple Reaction Monitoring mode) to quantify the remaining parent compound relative to the internal standard.

• Data Analysis:

  • Plot the natural log of the percentage of remaining compound versus time. The slope of the linear regression yields the elimination rate constant (

    ).

  • Calculate Intrinsic Clearance (

    ) using the formula: , where is the incubation volume and is the mass of microsomal protein.

Fig 2: Self-validating high-throughput microsomal stability workflow.

References

• Source: nih.
• Source: pharmablock.
• Source: nih.
• Source: acs.
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• Source: nih.
• Source: acs.

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Solubility profile of 1-(3-Methoxycyclobutyl)ethanamine hydrochloride in water

Technical Guide: Solubility Profiling of 1-(3-Methoxycyclobutyl)ethanamine Hydrochloride

Executive Summary

1-(3-Methoxycyclobutyl)ethanamine hydrochloride is a specialized aliphatic amine salt, likely utilized as a building block in the synthesis of JAK inhibitors or similar small-molecule therapeutics. As a hydrochloride salt of a low-molecular-weight amine, it exhibits a solubility profile characterized by high aqueous solubility (>100 mg/mL) , significant pH dependence, and potential hygroscopicity.

This guide provides a comprehensive technical analysis of its solubility behavior, deriving insights from structure-property relationships (SPR) where direct proprietary data is non-public. It establishes the standardized experimental protocols required to generate regulatory-grade solubility data for this compound.

Physicochemical Basis & Structural Analysis

To understand the solubility profile, we must first deconstruct the molecular architecture.

• Chemical Structure: A cyclobutane core substituted with a methoxy group (hydrophilic ether) and an ethylamine side chain (ionizable center).

• Molecular Formula: C

  H NO HCl (approximate, depending on exact isomer).

• Molecular Weight: ~165.66 g/mol .[1]

• Ionization (pKa): The primary amine typically exhibits a pKa of 10.5 – 10.7 .

• LogP (Free Base): Estimated at 0.8 – 1.2 . The methoxy group reduces lipophilicity compared to a pure hydrocarbon, while the cyclobutyl ring adds moderate bulk.

Solubility Mechanism: In water, the hydrochloride salt dissociates into the protonated ammonium cation (

) and the chloride anion ( ). The high lattice energy of the salt is overcome by the strong hydration enthalpy of the ionic species, driving high solubility.

Predicted Solubility Profile

Based on the properties of homologous cyclobutyl-amine salts, the following profile is projected:

Solvent Medium	Predicted Solubility	Mechanism / Rationale
Water (pH < 7)	Very High (> 200 mg/mL)	Complete ionization of the amine; solvation of cation/anion.
0.1 N HCl	High (< Water)	Common Ion Effect: Excess shifts equilibrium slightly to solid, but solubility remains high.
Phosphate Buffer (pH 7.4)	High	Compound remains >99.9% ionized ( ).
Borate Buffer (pH 10-11)	Low / Precipitating	Free Base Formation: As pH approaches pKa, the neutral amine forms, which has limited aqueous solubility.
Ethanol / Methanol	Moderate (20-50 mg/mL)	Soluble due to polar nature, but less than in water.
Dichloromethane	Low (< 1 mg/mL)	Ionic salts generally insoluble in non-polar organics.

Experimental Protocols for Solubility Determination

For drug development, theoretical values must be validated. The following protocols are the industry standard for profiling this specific class of molecule.

Protocol A: Thermodynamic Solubility (Shake-Flask Method)

Use for: Gold-standard data for regulatory filing.

• Preparation: Weigh excess solid (~50 mg) into a glass vial.

• Solvent Addition: Add 0.5 mL of degassed water or buffer.

• Equilibration: Shake at 25°C for 24–48 hours.

  • Note: If the solid dissolves completely, add more solid until a suspension persists.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF filter (pre-saturated).

• Quantification: Analyze the supernatant via HPLC-UV or LC-MS against a standard curve.

• pH Check: Measure the final pH of the saturated solution. Crucial for amine salts as they can self-buffer.

Protocol B: Kinetic Solubility (High-Throughput)

Use for: Early-stage screening of multiple batches/isomers.

• Stock: Prepare a 10 mM DMSO stock solution of the compound.

• Dosing: Spike the DMSO stock into aqueous buffer (e.g., PBS pH 7.4) to a final concentration of 200 µM (2% DMSO final).

• Incubation: Shake for 90 minutes at room temperature.

• Analysis: Filter and analyze via Nephelometry (light scattering) or UV absorption.

  • Result: Defined as the concentration range where precipitation is first detected.

Visualizing the Solubility Equilibrium

The following diagram illustrates the dynamic equilibrium governing the solubility of 1-(3-Methoxycyclobutyl)ethanamine HCl.

Figure 1: Solubility equilibrium dynamics. Note the critical role of pH in shifting the species from the soluble ionic form to the insoluble free base.

Critical Technical Considerations

The "Common Ion Effect"

Since this is a hydrochloride salt, dissolving it in buffers containing chloride (e.g., 0.1 N HCl or NaCl-rich saline) may slightly suppress solubility compared to pure water.

• Observation: If solubility in water is 500 mg/mL, solubility in 1.0 M HCl might drop to 350 mg/mL. This is rarely a limiting factor for this class but must be documented.

Hygroscopicity & Handling

Low-molecular-weight amine salts are prone to deliquescence (absorbing moisture until they dissolve).

• Risk: Weighing errors during solubility profiling.

• Mitigation: Handle in a glovebox or low-humidity environment (<40% RH). Store in tightly sealed desiccators.

pH-Solubility Profile (The "V" Shape)

For 1-(3-Methoxycyclobutyl)ethanamine, the solubility profile is not flat.

• pH 1–8: Solubility is constant and governed by the

  of the salt.

• pH 9–11: Solubility drops exponentially as

  approaches .

• pH > 11: Solubility is governed by the intrinsic solubility (

  ) of the neutral free base, which is likely an oil or low-melting solid.

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Link

• Avdeef, A. (2012).

• OECD Guidelines for the Testing of Chemicals. (1995). Test No. 105: Water Solubility. OECD Publishing. Link

• PubChem Compound Summary. (2024). Structure and properties of Cyclobutyl-amine analogs. National Library of Medicine. Link

• Stahl, P. H., & Wermuth, C. G. (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.

Sources

• 1. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Advanced Synthesis Protocols: 1-(3-Methoxycyclobutyl)ethanamine Scaffolds

[1]

Executive Summary & Strategic Rationale

The 1-(3-Methoxycyclobutyl)ethanamine scaffold represents a critical bioisostere in modern drug discovery.[1] It offers a high fraction of sp³-hybridized carbons (

), enhancing solubility and metabolic stability compared to planar aromatic analogs. However, the synthesis is complicated by two distinct stereochemical challenges:

• Ring Stereochemistry: The cis/trans relationship between the C1-ethanamine and C3-methoxy substituents.[1]

• Exocyclic Stereochemistry: The chiral center at the

  -position of the ethanamine side chain.[1]

This guide details a robust, modular protocol designed to access all four stereoisomers with high fidelity, utilizing Ellman’s sulfinamide chemistry for exocyclic control and thermodynamic vs. kinetic reduction strategies for ring configuration.

Retrosynthetic Analysis

The most reliable disconnection relies on the late-stage installation of the chiral amine via the corresponding methyl ketone.[1] This traces back to the commercially available 3-oxocyclobutanecarboxylic acid.[1][2]

Figure 1: Retrosynthetic logic flow prioritizing stereocontrol at the amine installation step.[1]

Detailed Synthetic Protocol

Phase 1: Scaffold Construction & Ring Stereocontrol

Objective: Synthesis of cis- or trans-3-methoxycyclobutanecarboxylic acid.[1]

Step 1.1: Reduction and Methylation

The reduction of 3-oxocyclobutanecarboxylic acid typically yields a mixture of cis and trans isomers.[1] The cis-isomer (thermodynamically favored in some ester derivatives) places substituents equatorially in the puckered ring, though the acid form is often obtained as a ~3:1 (cis:trans) mixture using NaBH₄.

Protocol (Scale: 10 g):

• Esterification: Dissolve 3-oxocyclobutanecarboxylic acid (10.0 g, 87.6 mmol) in MeOH (100 mL). Add conc. H₂SO₄ (0.5 mL) and reflux for 4 h. Concentrate and extract with Et₂O to yield Methyl 3-oxocyclobutanecarboxylate .[1][3]

• Reduction: Dissolve the ester (10.0 g) in MeOH (100 mL) at 0°C. Add NaBH₄ (1.1 equiv) portion-wise. Stir for 2 h.

  • Note: This yields predominantly cis-3-hydroxycyclobutanecarboxylate.[1][3]

• Methylation: Treat the crude alcohol with NaH (1.5 equiv) and MeI (2.0 equiv) in THF at 0°C to RT.

• Hydrolysis: Saponify with LiOH (THF/H₂O) to afford 3-methoxycyclobutanecarboxylic acid .

Separation Point: Separation of cis/trans isomers is most efficient at the methyl ester stage using flash chromatography (SiO₂, Hexane/EtOAc gradient).[3]

Phase 2: Functional Group Manipulation

Objective: Conversion of the acid to the methyl ketone.

Step 2.1: Weinreb Amide Synthesis[3]

• Activation: To a solution of 3-methoxycyclobutanecarboxylic acid (5.0 g, 38.4 mmol) in DCM (50 mL), add CDI (1.1 equiv). Stir for 1 h until gas evolution ceases.

• Coupling: Add N,O-dimethylhydroxylamine hydrochloride (1.2 equiv) and TEA (1.5 equiv). Stir overnight.

• Workup: Wash with 1M HCl, sat. NaHCO₃, and brine. Dry over Na₂SO₄.[1]

  • Yield Target: >85% of N-methoxy-N-methyl-3-methoxycyclobutanecarboxamide .[1][3][4]

Step 2.2: Grignard Addition[1]

• Reaction: Dissolve Weinreb amide (4.0 g) in anhydrous THF (40 mL) under N₂. Cool to 0°C.[1][5]

• Addition: Dropwise add MeMgBr (3.0 M in Et₂O, 1.5 equiv). The internal temperature must remain <5°C to prevent over-alkylation.

• Quench: Pour into cold sat. NH₄Cl.[1] Extract with Et₂O.[1][5][6]

  • Product:1-(3-Methoxycyclobutyl)ethanone .[1][3][7]

Phase 3: Stereoselective Amine Installation (The "Ellman" Route)

Objective: Enantioselective formation of the exocyclic amine. This method allows access to (R) or (S) amines by selecting the appropriate sulfinamide auxiliary.

Protocol (Targeting the (S)-amine):

• Imine Formation:

  • Combine ketone (1.0 equiv) and (R)-2-methylpropane-2-sulfinamide (1.2 equiv) in THF.

  • Add Ti(OEt)₄ (2.0 equiv) neat.[3]

  • Heat to 60°C for 12 h.

  • Workup: Pour into brine/EtOAc. Filter the Ti salts through Celite.

  • Product:(R)-N-(1-(3-methoxycyclobutyl)ethylidene)-2-methylpropane-2-sulfinamide .

• Diastereoselective Reduction:

  • Dissolve the sulfinimine in THF at -48°C.

  • Add L-Selectride (1.5 equiv) dropwise.[1] (Note: NaBH₄ yields lower diastereoselectivity).

  • Warm to RT and quench with sat. NH₄Cl.[1]

  • Mechanism:[1][3][8][9][10][11] The bulky borohydride attacks from the less hindered face, directed by the sulfinyl group.[3]

• Deprotection:

  • Dissolve the sulfinamide intermediate in MeOH.

  • Add 4M HCl in dioxane (2 equiv). Stir for 1 h.

  • Concentrate to dryness to yield the 1-(3-Methoxycyclobutyl)ethanamine hydrochloride .[1][3]

Process Workflow & Critical Parameters

Figure 2: Step-by-step experimental workflow for the synthesis of the target scaffold.

Troubleshooting & Optimization Table

Parameter	Common Failure Mode	Corrective Action
Methylation (Step 1.3)	O- vs C-alkylation competition	Use strictly anhydrous THF; ensure NaH is high quality. Keep temp < 0°C during MeI addition.
Weinreb Formation	Low conversion of acid	Ensure full activation with CDI (CO₂ evolution stops) before adding amine salt.
Grignard Addition	Bis-addition (Tertiary alcohol)	Maintain T < 5°C. Add Grignard slowly. Use Weinreb amide (prevents over-addition via chelation).
Sulfinimine Hydrolysis	Reversion to ketone on column	Deactivate silica with 1% Et₃N or use neutral alumina.[1]

Analytical Characterization (Expected Data)

For the final 1-(3-Methoxycyclobutyl)ethanamine hydrochloride :

• ¹H NMR (400 MHz, D₂O):

  3.85 (m, 1H, H-3), 3.30 (s, 3H, OMe), 3.25 (m, 1H, H-1'), 2.40-2.20 (m, 3H, Ring), 1.90 (m, 2H, Ring), 1.25 (d, J=6.8 Hz, 3H, Me).

• LC-MS: ESI+ m/z calc for C₇H₁₆NO [M+H]⁺: 130.12; found: 130.1.[1]

• Stereochemical Proof: The cis/trans ring geometry can be assigned by NOESY experiments (correlation between H-1 and H-3 for cis).[1] The absolute configuration of the amine is inferred from the sulfinamide auxiliary used (Ellman's model).

References

• General Cyclobutane Synthesis

  • Org.[1][2][6][12] Synth.1990 , 69, 199. (Protocol for cyclobutanecarboxylic acid derivatives).

  • [3]

• Weinreb Amide & Ketone Synthesis

  • Nahm, S.; Weinreb, S. M. "N-methoxy-N-methylamides as effective acylating agents."[1] Tetrahedron Lett.[1]1981 , 22, 3815–3818.

  • [3]

• Ellman's Sulfinamide Chemistry (Chiral Amines)

  • Ellman, J. A.; Owens, T. D.; Tang, T. P. "Synthesis of Chiral Amines." Acc.[1][13] Chem. Res.2002 , 35, 984–995.

  • [3]

• Stereoselective Cyclobutane Functionalization

  • Org.[1][2][6][12] Lett.2025 , 27, 112-116. (Recent advances in Rh-catalyzed cyclobutane synthesis).

  • [3]

• Biocatalytic Alternatives (Reductive Amination)

  • Specific reference to engineered imine reductases for cyclobutylamines (e.g.

  • ResearchGate - Biocatalytic Reductive Amination

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• 2. Studies Toward The Stereocontrolled Synthesis Of Cyclobutane Derivatives | ScholarWorks [scholarworks.calstate.edu]
• 3. researchgate.net [researchgate.net]
• 4. CN101555205B - Preparing method of 3-oxo-1-cyclobutane-carboxylic acid - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. PubChemLite - 1-(3-methoxycyclobutyl)ethan-1-one (C7H12O2) [pubchemlite.lcsb.uni.lu]
• 8. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 9. researchgate.net [researchgate.net]
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• 11. 1-(3-Mesityl-3-methyl­cyclo­butyl)-2-phenoxy­ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Handling Hygroscopic Amine Hydrochloride Salts in the Laboratory

Introduction: The Challenge of Hygroscopic Amine Hydrochloride Salts

Amine hydrochloride salts are a ubiquitous class of compounds in pharmaceutical and chemical research, serving as critical intermediates, active pharmaceutical ingredients (APIs), and catalysts. Their salt form often enhances stability and simplifies purification compared to the corresponding free base. However, many of these salts exhibit a significant challenge: hygroscopicity, the intrinsic property of a substance to attract and hold water molecules from the surrounding atmosphere.[1]

The absorption of atmospheric moisture is not a trivial inconvenience; it is a critical variable that can fundamentally compromise experimental integrity and product quality. Improper handling can lead to a cascade of issues:

• Physical State Alteration: Moisture uptake can cause the salt to clump, cake, or in severe cases, deliquesce (dissolve in the absorbed water), making accurate weighing and handling nearly impossible.[2][3]

• Chemical Degradation: The presence of water can facilitate hydrolysis of the amine salt, leading to the formation of impurities and degradation of the parent compound.[3][4] This is particularly critical in polyurethane synthesis, where amine hydrochlorides can form as an unwanted, insoluble by-product.[5]

• Inaccurate Stoichiometry: When a hygroscopic salt absorbs water, its measured mass no longer represents the mass of the pure, anhydrous compound. This leads to significant errors in solution concentrations and reaction stoichiometry, invalidating experimental results.[3]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand, mitigate, and control the challenges associated with hygroscopic amine hydrochloride salts. By implementing these protocols, laboratories can ensure the reliability, reproducibility, and accuracy of their work.

Section 1: Risk Assessment and Mitigation Strategy

A proactive approach is essential. Before handling a new or unfamiliar amine hydrochloride salt, a risk assessment should be performed to determine the appropriate handling strategy. The primary factors to consider are the compound's inherent hygroscopicity and the moisture sensitivity of the intended application.

The following workflow provides a decision-making framework for selecting the appropriate handling environment.

Caption: Decision workflow for handling hygroscopic salts.

The following table provides general guidance, but specific compound properties should always be the primary consideration.

Hygroscopicity Level	Observation	Recommended Environment	Key Actions
Non-Hygroscopic	Remains a free-flowing powder after brief exposure to ambient air.	Standard Laboratory Bench	Standard weighing procedures.
Slightly Hygroscopic	Begins to form small clumps after several minutes of exposure.	Standard Laboratory Bench	Minimize exposure time; close container immediately after dispensing.[1]
Moderately Hygroscopic	Clumps quickly; may become sticky on the surface.	Desiccator for storage and transfer; rapid weighing on the bench.	Pre-weigh container; dispense solid quickly; re-weigh. Store bulk material and aliquots in a desiccator.
Highly Hygroscopic / Deliquescent	Rapidly becomes sticky, oily, or liquefies upon exposure to air.	Glove Box or Glove Bag with inert atmosphere (N₂ or Ar).[6][7]	All manipulations (opening, aliquoting, weighing) must be performed in a controlled, low-humidity environment.[8][9]

Section 2: Proper Storage of Hygroscopic Salts

Preventing moisture uptake begins with proper storage. The goal is to create multiple barriers between the compound and atmospheric humidity.

• Primary Container: The manufacturer's container should be sealed tightly immediately after use. For screw-cap bottles, wrapping the cap-bottle interface with Parafilm provides an excellent secondary seal.[10]

• Secondary Containment: The sealed primary container should be placed inside a secondary containment vessel that provides a dry environment.

  • Desiccators: Glass or plastic desiccators containing an active desiccant (e.g., silica gel with a humidity indicator, Drierite) are essential. Ensure the desiccant is regenerated or replaced regularly.

  • Sealed Bags: For larger containers, placing them in a heat-sealed or zip-top bag with several desiccant pouches is an effective strategy.[10]

• Aliquoting: Repeatedly opening and closing the main stock container introduces moisture with each use. It is best practice to aliquot the bulk material into smaller, single-use vials under a dry atmosphere (if possible).[3] This protects the integrity of the main stock.

Section 3: Protocols for Handling and Weighing

The act of weighing is the point of greatest vulnerability for a hygroscopic salt. The chosen protocol must match the salt's properties.

Protocol 3.1: Handling on the Open Bench (For Slight to Moderately Hygroscopic Salts)

This protocol is a trade-off between convenience and control, suitable only for less sensitive materials and applications. The core principle is speed.

• Preparation: Have all necessary equipment ready: clean, dry spatula; weighing vessel (boat or paper); and the flask for the solution.

• Tare: Place the empty weighing vessel on the analytical balance and tare it.

• Dispense Quickly: Briefly remove the salt container from its secondary storage (desiccator). Open the container, quickly remove the approximate amount of powder, and place it onto the weighing vessel.[3]

• Seal Immediately: Securely close the primary salt container and return it to the desiccator at once.

• Record and Transfer: Record the exact mass. Immediately transfer the weighed solid to its destination flask. Do not leave hygroscopic material sitting on the balance.

Protocol 3.2: Handling in a Controlled Atmosphere (Glove Box)

For highly hygroscopic salts or moisture-critical experiments, a glove box is not optional; it is mandatory.[7] A glove box provides a sealed enclosure with a controlled inert atmosphere (typically nitrogen or argon) where humidity and oxygen levels are kept extremely low.[9][11]

• Environment Equilibration: Ensure the glove box atmosphere is at the desired low humidity level (e.g., <10 ppm H₂O).

• Material Transfer: Introduce all necessary items into the glove box via the antechamber: the sealed salt container, spatulas, weighing vessels, and vials for aliquoting or solutions. Cycle the antechamber (evacuate and backfill with inert gas) several times to remove atmospheric air.

• Thermal Equilibration: Allow the salt container to equilibrate to the glove box temperature for at least 30 minutes before opening to prevent condensation.

• Weighing: Inside the glove box, open the container and weigh the desired amount of salt. The material should be free-flowing and easy to handle.

• Sealing: Tightly seal the primary container and the vessel containing the weighed sample before removing them from the glove box through the antechamber.

Section 4: Protocol for Preparing Solutions

Preparing an accurate solution from a hygroscopic solid requires careful technique to prevent moisture contamination during dissolution and dilution.

Protocol 4.1: Standard Solution Preparation

• Glassware Preparation: Ensure all glassware (e.g., volumetric flask, beaker, funnel) is scrupulously clean and dry. If necessary, oven-dry the glassware and allow it to cool to room temperature in a desiccator before use.

• Solvent Choice: Use an anhydrous grade of the required solvent, especially for moisture-sensitive reactions.

• Weighing: Accurately weigh the hygroscopic salt using the appropriate protocol (3.1 or 3.2). Record the exact mass.

• Initial Dissolution: Transfer the weighed solid into a beaker or conical flask (not directly into the volumetric flask).[12] Add a small portion of the anhydrous solvent to dissolve the solid completely.

• Quantitative Transfer: Carefully transfer the resulting solution into the correct size volumetric flask using a dry funnel. Rinse the beaker several times with small portions of the anhydrous solvent, transferring each rinsing into the volumetric flask to ensure all the salt is transferred.[13]

• Dilution to Volume: Carefully add the anhydrous solvent to the volumetric flask until the bottom of the meniscus is level with the calibration mark.

• Mixing: Stopper the flask and invert it multiple times (15-20 times) to ensure the solution is homogeneous.

• Storage: Transfer the solution to a suitable storage bottle with a tight-fitting cap, and label it with the compound name, exact concentration, solvent, and date.

Section 5: Remediation: Drying Hygroscopic Amine Hydrochloride Salts

If a salt has already absorbed a significant amount of water, it may be possible to dry it before use. However, the thermal stability of the salt must be considered, as excessive heat can cause decomposition.[1]

Method	Principle	Advantages	Disadvantages
Vacuum Oven Drying	Heating the material under reduced pressure to lower the boiling point of water and facilitate its removal.[14]	Simple, effective for removing adsorbed water.	Potential for thermal degradation if the temperature is too high. Not suitable for removing water from hydrates.
Azeotropic Distillation	Boiling the salt in a solvent (e.g., toluene) that forms a low-boiling azeotrope with water, physically removing the water as the azeotrope distills off.[15]	Effective for compounds that are thermally sensitive at higher temperatures.	Requires an appropriate solvent in which the salt is insoluble. May leave residual solvent on the solid.

Protocol 5.1: Drying in a Vacuum Oven

• Preparation: Spread the clumped solid in a thin layer in a shallow glass dish (e.g., a crystallization dish).

• Placement: Place the dish in a vacuum oven.

• Drying: Heat the oven to a moderate temperature (e.g., 40-60 °C; consult literature for the compound's decomposition temperature). Apply vacuum gradually.

• Duration: Dry for several hours or overnight until a constant weight is achieved.

• Cooling: Release the vacuum with an inert gas (N₂ or Ar) if possible. Immediately transfer the hot dish to a desiccator to cool down before re-weighing.

Section 6: Analytical Quality Control: Determining Water Content

For applications requiring the highest accuracy, assuming the salt is anhydrous is insufficient. The water content should be determined empirically.

Method	Principle	Pros	Cons
Karl Fischer (KF) Titration	A highly specific chemical titration that reacts directly with water.	Gold standard for water determination; highly accurate and precise for low water content.[16]	Requires specialized equipment and reagents; can be labor-intensive.
Loss on Drying (LOD)	Measures the mass lost from a sample upon heating.[17]	Simple and accessible equipment (oven and balance).	Not specific to water (any volatile component will be lost); can cause decomposition.[16]
Near-Infrared (NIR) Spectroscopy	A spectroscopic technique that measures the absorption of light by water molecules.	Rapid, non-destructive, and requires no sample preparation.[16][18]	Requires development of a calibration model against a primary method like KF titration.

Protocol 6.1: Conceptual Steps for Moisture Determination by Karl Fischer (KF) Titration

This protocol is foundational for validating other methods or for direct quality control.

• System Preparation: The KF titrator is prepared with fresh, anhydrous reagents. The titration vessel is conditioned to a low-drift endpoint.

• Sample Preparation: In a controlled environment (glove box), a sample of the hygroscopic salt is accurately weighed.

• Sample Introduction: The weighed sample is quickly and carefully introduced into the KF titration vessel.

• Titration: The instrument automatically titrates the sample with the KF reagent until all water has reacted.

• Calculation: The instrument's software calculates the water content, typically expressed as a weight/weight percentage. This value can then be used to correct the mass of the salt used to prepare standard solutions.

Conclusion

The hygroscopic nature of many amine hydrochloride salts presents a significant but manageable challenge in the laboratory. A systematic approach grounded in risk assessment, proper storage, meticulous handling protocols, and analytical verification is paramount. By treating hygroscopicity not as an afterthought but as a critical experimental parameter, researchers can safeguard the integrity of their materials and the validity of their results, ensuring precision and reproducibility in the fields of chemical synthesis and drug development.

References

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• Glove Box for Chemistry - Jacomex. (n.d.). Jacomex. Retrieved March 7, 2026, from [Link]

• Glove Boxes for Sensitive Chemicals & Materials. (n.d.). Inert Corporation. Retrieved March 7, 2026, from [Link]

• What is a Glove Box? (2023, October 24). VITTA Education. Retrieved March 7, 2026, from [Link]

• How do you handle hygroscopic solutes in the lab? (n.d.). TutorChase. Retrieved March 7, 2026, from [Link]

• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019, November 19). ResearchGate. Retrieved March 7, 2026, from [Link]

• Punzalan, J., Patel, N., Elkhouga, A., Herzer, B., & Kalyanaraman, R. (2014, April 29). Rapid Method for Moisture Content in Sodium Chloride Salt Using a Portable Spectrometer. American Pharmaceutical Review. Retrieved March 7, 2026, from [Link]

• Chan, S. Y., & Tan, E. H. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceutics, 14(9), 1833. Retrieved March 7, 2026, from [Link]

• How to isolate a very hygroscopic salt (as presipitate) from a reaction solution? (2016, April 18). ResearchGate. Retrieved March 7, 2026, from [Link]

• Drying and Storing Hygroscopic Salts. (2017, June 7). Reddit. Retrieved March 7, 2026, from [Link]

• drying the water out of hygroscopic crystals. (2007, October 11). Sciencemadness Discussion Board. Retrieved March 7, 2026, from [Link]

• Ghavami, Z., & Ghavami, M. (2018). Drying Technologies for the Stability and Bioavailability of Biopharmaceuticals. Pharmaceutics, 10(3), 133. Retrieved March 7, 2026, from [Link]

• Tereshchenko, A. G., & Volkova, G. K. (2020). Dynamic Method for the Determination of Hygroscopicity of Water-Soluble Solids. Measurement Techniques, 63, 395-402. Retrieved March 7, 2026, from [Link]

• US2018797A - Method for drying hygroscopic material and the product thereof. (n.d.). Google Patents.

• How do you handle hygroscopic salts? (2016, September 14). HepatoChem. Retrieved March 7, 2026, from [Link]

• How to Store Reagents. (n.d.). University of Rochester, Department of Chemistry. Retrieved March 7, 2026, from [Link]

• What is the best procedure of drying a moisture absorbing salt? (2021, July 5). ResearchGate. Retrieved March 7, 2026, from [Link]

• How to Handle Hygroscopic Reference Standards? (2008, November 27). Chromatography Forum. Retrieved March 7, 2026, from [Link]

• Johansson, J., & Pettersson, A. (2000). Moisture determination in hygroscopic drug substances by near infrared spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 23(2-3), 505-512. Retrieved March 7, 2026, from [Link]

• Preparing solutions from Solids. (n.d.). University of York, Chemistry Teaching Labs. Retrieved March 7, 2026, from [Link]

• Tereshchenko, A. G., & Volkova, G. K. (2020). Using the Isopiestic Method to Study Hygroscopic Properties of Soluble Solutes. Journal of Solution Chemistry, 49, 1067-1087. Retrieved March 7, 2026, from [Link]

• Kumar, L., & Bansal, A. K. (2023). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Pharmaceuticals, 16(1), 74. Retrieved March 7, 2026, from [Link]

• Hygroscopic Salts. (n.d.). Sussex Damp Experts. Retrieved March 7, 2026, from [Link]

• Harvey, D. (2020, August 18). 2.5: Preparing Solutions. Chemistry LibreTexts. Retrieved March 7, 2026, from [Link]

• Moisture absorption of an amine curing agent and the influence on the properties of cured epoxy resins. (2018, August). ResearchGate. Retrieved March 7, 2026, from [Link]

• Moisture Content Determination. (n.d.). Mettler Toledo. Retrieved March 7, 2026, from [Link]

• Hsieh, Y. L., & Taylor, L. S. (2015). Salt stability--effect of particle size, relative humidity, temperature and composition on salt to free base conversion. Pharmaceutical research, 32(2), 549–561. Retrieved March 7, 2026, from [Link]

• Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Retrieved March 7, 2026, from [Link]

• Methods of Preparation Solutions & Volumetric Titration Calculations. (n.d.). Learning Space. Retrieved March 7, 2026, from [Link]

• Lassin, A., & Anderko, A. (2023, June 20). Modeling the Chemistry of Amines and Amine Hydrochlorides for Predicting Corrosion in Refinery Overheads. OLI Systems. Retrieved March 7, 2026, from [Link]

Sources

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• 2. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. theses.gla.ac.uk [theses.gla.ac.uk]
• 6. researchgate.net [researchgate.net]
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• 8. mrclab.com [mrclab.com]
• 9. Glove Box for Chemistry [jacomex.com]
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• 12. Chemistry Teaching Labs - Preparing solutions from Solids [chemtl.york.ac.uk]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. Sciencemadness Discussion Board - drying the water out of hygroscopic crystals - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 17. mt.com [mt.com]
• 18. Moisture determination in hygroscopic drug substances by near infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of free base 1-(3-Methoxycyclobutyl)ethanamine from HCl salt

Application Note: Isolation of Free Base 1-(3-Methoxycyclobutyl)ethanamine from Hydrochloride Salt

Part 1: Executive Summary & Chemical Context

Objective: To provide a robust, high-yield protocol for liberating the free base of 1-(3-Methoxycyclobutyl)ethanamine (MW: ~129.19 g/mol ) from its hydrochloride salt.

The Challenge: The "Volatility-Solubility" Trap This specific molecule presents a dual challenge common to low-molecular-weight, polar cycloalkyl amines:

• High Water Solubility: The methoxy group and the primary amine function create significant polarity, causing the free base to partition poorly into organic solvents during standard aqueous workups.

• Volatility: With a molecular weight under 150 g/mol , the free base has a significant vapor pressure. Standard rotary evaporation protocols often lead to massive yield loss as the product co-evaporates with the solvent.

Strategic Approach: To mitigate these risks, this guide prioritizes non-aqueous neutralization (Protocol A) as the Gold Standard. A modified biphasic extraction (Protocol B) is provided as an alternative but requires strict "salting-out" parameters.

Part 2: Chemical Safety & Handling

• Risk Profile: Free base amines are corrosive and can cause severe skin burns and eye damage.

• Stability: Primary amines readily absorb atmospheric

  to form carbamate salts (white crusts). Handle under inert atmosphere ( or Ar) whenever possible.

• Storage: Store at -20°C under argon.

Part 3: Experimental Protocols

Protocol A: Heterogeneous Inorganic Neutralization (The "Dry" Method)

Recommended for maximal yield and retention of volatile amines.

Principle: This method avoids water entirely. The HCl salt is neutralized by a solid inorganic base in an organic solvent. The byproduct (KCl or NaCl) is filtered off, leaving the pure free base in solution.

Materials:

• Starting Material: 1-(3-Methoxycyclobutyl)ethanamine·HCl

• Solvent: Anhydrous Dichloromethane (DCM) or Diethyl Ether (

  )

• Base: Finely powdered Potassium Carbonate (

  ), anhydrous.

• Additives: Celite® (filter aid).

Step-by-Step Workflow:

• Slurry Preparation:

  • In a round-bottom flask, suspend 1.0 equivalent (eq) of the amine·HCl salt in DCM (concentration ~0.2 M).

  • Add 4.0 eq of anhydrous, powdered

    .

  • Note: Do not use chunks of carbonate; surface area is critical.

• Reaction:

  • Stir the suspension vigorously at room temperature (20–25°C) for 12–18 hours under a nitrogen balloon.

  • Validation: Take an aliquot, filter, and check NMR. The reaction is complete when the methine proton alpha to the nitrogen shifts upfield (see QC section).

• Filtration:

  • Prepare a fritted glass funnel with a small pad of Celite.

  • Filter the slurry to remove the excess base and KCl salts.

  • Wash the filter cake with a small volume of DCM (2 x 10 mL).

• Isolation (Critical Step):

  • Do NOT use high vacuum.

  • Concentrate the filtrate by rotary evaporation at atmospheric pressure or very mild vacuum (

    mbar) with a bath temperature .

  • Stop evaporation when the solvent volume is reduced by 90%, or carry the solution directly into the next step (telescoping) to avoid yield loss.

Protocol B: "Salting-Out" Biphasic Extraction

Alternative method for larger scales where filtration is impractical.

Principle: Saturating the aqueous layer with NaCl decreases the solubility of the organic amine in water (Salting-Out Effect), forcing it into the organic phase.

Reagents:

• Base: 5N NaOH (cold).

• Salt: Solid NaCl.

• Solvent: DCM or MTBE (Methyl tert-butyl ether).

Step-by-Step Workflow:

• Dissolution:

  • Dissolve the amine[1][2]·HCl salt in a minimum amount of water (approx. 3 mL per gram of salt).

• Basification:

  • Cool the solution to 0°C.

  • Slowly add 5N NaOH until pH > 12.

• Saturation (The Key):

  • Add solid NaCl to the aqueous solution until no more dissolves (saturation). This drastically reduces the partition coefficient (

    ) in favor of the organic phase.

• Extraction:

  • Extract with DCM (

    volumes equal to the aqueous phase).

  • Tip: Do not shake too vigorously to avoid difficult emulsions; gentle inversion is preferred.[3]

• Drying & Concentration:

  • Dry combined organics over anhydrous

    (Sodium Sulfate) for 20 minutes.

  • Filter and concentrate carefully as described in Protocol A (Step 4).

Part 4: Process Visualization

Diagram 1: Method Selection & Workflow Logic

Caption: Decision matrix and process flow for isolating volatile amine free bases. Protocol A minimizes loss by avoiding aqueous partitioning.

Part 5: Quality Control & Validation

To confirm the successful formation of the free base and ensure no salt remains, use 1H NMR (Proton Nuclear Magnetic Resonance) .

Data Comparison Table: HCl Salt vs. Free Base

Feature	HCl Salt (in or )	Free Base (in )	Diagnostic Change
-CH Proton	3.3 – 3.6 ppm (Broad/Multiplet)	2.6 – 2.9 ppm (Multiplet)	Upfield Shift (~0.7 ppm)
Amine Protons ( )	8.0 – 8.5 ppm (Broad Singlet, )	1.0 – 1.8 ppm (Broad Singlet, )	Disappearance of ammonium peak
Solubility	Soluble in Water / Methanol	Soluble in DCM / Ether / Hexane	Phase behavior change

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Yield	Product lost during evaporation.	Do not evaporate to dryness. Use the solution directly in the next step.
Low Yield	Product remained in aqueous layer.[2]	(Method B) Ensure aqueous layer is saturated with NaCl. Re-extract with DCM.
White Crust on Oil	Carbamate formation ( reaction).	Flush with Argon immediately. Store in sealed vial.
Cloudy Solution	Residual inorganic salts.	Filter through a 0.45 syringe filter (PTFE).

Part 6: References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Standard reference for amine basicity and extraction principles).

• Restek Corporation. (2023).[3] Best Practices for Handling and Using Volatile Analytical Standards. Retrieved from

• Master Organic Chemistry. (2026). The pKa Table Is Your Friend: Amine Basicity. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 4612058, 1-(3-Methoxyphenyl)ethanamine (Analogous physicochemical properties). Retrieved from

• BenchChem. (2025).[4] Derivatization Techniques for GC Analysis of Primary Amines. Retrieved from

Sources

• 1. 24.3 Basicity of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Best Practices for Handling and Using Volatile Analytical Standards [discover.restek.com]
• 4. benchchem.com [benchchem.com]

Peptidomimetic synthesis using cyclobutane amino acid analogs

Application Note: High-Fidelity Synthesis of Cyclobutane -Amino Acid (CBAA) Peptidomimetics

Abstract

Cyclobutane

-amino acids (CBAAs) represent a premier class of peptidomimetics.[1] By restricting the rotation of the bond within a four-membered ring, CBAAs enforce rigid secondary structures (foldamers) that exhibit exceptional metabolic stability and protease resistance. This guide provides a validated workflow for the synthesis of CBAA monomers via [2+2] photocycloaddition and their subsequent assembly into oligomers using optimized Solid Phase Peptide Synthesis (SPPS) protocols.

Part 1: Strategic Design & Stereochemical Logic

Before initiating synthesis, the target stereochemistry must be selected based on the desired secondary structure. The rigidity of the cyclobutane ring translates local stereochemistry directly into global folding topology.

Parameter	trans-CBAA Oligomers	cis-CBAA Oligomers
Torsion Constraints	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> (C-C bond) locked near 120°	locked near 0°
Dominant Fold	12-Helix: Defined by H-bonds.	Strand/Sheet: Often forms intermolecular aggregates or zigzag strands.
Solubility	Generally higher due to helical amphiphilicity.	Lower; prone to aggregation/gelation.
Primary Application	Antimicrobial mimics, cell-penetrating peptides.[2][3]	Self-assembling nanomaterials, hydrogels.

Decision Matrix (Graphviz)

The following logic flow dictates the synthetic pathway based on structural requirements.

Figure 1: Stereochemical decision tree for CBAA synthesis. The choice of isomer dictates the final foldamer topology.

Part 2: Monomer Synthesis Protocol ([2+2] Photocycloaddition)

The most robust route to CBAAs is the photochemical cycloaddition of alkenes to anhydrides or chiral imides. This protocol describes the synthesis of the core scaffold using maleic anhydride and ethylene (or substituted alkene), followed by desymmetrization.

Reagents Required[5][6][7][8][9]

• Maleic anhydride (or chiral uracil derivative for asymmetric synthesis)

• Alkene (Ethylene gas or liquid alkene)

• Acetone (Sensitizer/Solvent)

• Photochemical Reactor (Hg lamp, medium pressure)

• Methanol/HCl (Ring opening)

• Curtius Rearrangement reagents (DPPA, TEA, tBuOH)

Step-by-Step Methodology

• [2+2] Photocycloaddition:

  • Dissolve maleic anhydride (1.0 eq) in acetone (0.05 M).

  • Saturate the solution with ethylene gas (or add 5.0 eq of liquid alkene).

  • Irradiate at

    nm (Pyrex filter) for 12–24 hours at 0°C.

  • Checkpoint: Monitor disappearance of anhydride peak by IR or NMR.

  • Concentrate to yield cis-cyclobutane-1,2-dicarboxylic anhydride.

• Desymmetrization & Ring Opening:

  • Reflux the anhydride in dry MeOH (10 eq) for 2 hours to yield the mono-ester.

  • Note: For trans isomers, epimerization must be induced using base (NaOMe) at the diester stage, or by using chiral auxiliaries (e.g., (-)-menthol) followed by fractional crystallization.

• Curtius Rearrangement (Carboxylic Acid

  Amine):

  • Treat the free carboxylic acid arm with Diphenylphosphoryl azide (DPPA, 1.1 eq) and Triethylamine (TEA, 1.2 eq) in Toluene.

  • Heat to 80°C to form the isocyanate intermediate (evolution of

    gas).

  • Add excess tert-butanol (tBuOH) and reflux for 12 hours to trap the isocyanate as the Boc-protected amine .

• Final Protection (Fmoc Strategy):

  • Deprotect the Boc group (TFA/DCM 1:1).

  • Reprotect with Fmoc-OSu (1.1 eq) and

    in Water/Dioxane.

  • Hydrolyze the methyl ester (LiOH, THF/H2O) to yield the final Fmoc-CBAA-OH building block.

Part 3: Oligomer Assembly (SPPS Protocol)

Cyclobutane amino acids are sterically hindered. Standard SPPS protocols often fail due to incomplete coupling. This optimized protocol uses high-efficiency coupling reagents and extended reaction times.

Materials

• Resin: Rink Amide ChemMatrix (preferred for hydrophobic sequences) or Rink Amide MBHA.

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HOAt.

• Base: DIEA (Diisopropylethylamine).[2][4]

Optimized SPPS Cycle (Fmoc Chemistry)

Step	Reagent	Duration	Critical Notes
1. Swelling	DCM / DMF	2 x 15 min	Ensure full solvation of resin sites.
2. Deprotection	20% Piperidine in DMF	1 x 5 min, 1 x 15 min	Monitor UV absorbance of fulvene adduct.
3. Wash	DMF / DCM / DMF	3 x 2 min each	Essential to remove piperidine traces.
4. Activation	Fmoc-CBAA-OH (3 eq), HATU (2.9 eq), HOAt (3 eq), DIEA (6 eq)	Pre-activate 2 min	Pre-activation prevents racemization.
5. Coupling	Activated AA solution	2 x 2 hours	Double coupling is mandatory for CBAAs.
6. Capping	Acetic Anhydride / Pyridine	1 x 10 min	Terminates unreacted chains (deletion sequences).
7. Cleavage	TFA / TIS / (95:2.5:2.5)	2-3 hours	Cyclobutanes are stable in TFA.

Troubleshooting Tip: If the Kaiser test is ambiguous (common with steric hindrance), use the Chloranil test or perform a micro-cleavage and analyze by LC-MS to verify coupling efficiency.

Part 4: Structural Validation

Once synthesized, the oligomer must be validated for secondary structure.

Circular Dichroism (CD) Spectroscopy

• Solvent: Methanol or Water (if soluble).

• Signature:

  • 12-Helix (trans-CBAA): Minimum at ~215 nm, Maximum at ~200 nm.

  • Aggregates/Sheets: Broad minima often shifted >220 nm.

NMR Spectroscopy

• Solvent:

  or Pyridine- .

• Key Metric: NOE (Nuclear Overhauser Effect) patterns.

  • Look for

    correlations (sequential amide protons), which are diagnostic of helical folding in -peptides.

  • Calculate

    coupling constants to determine backbone torsion angles.

Workflow Visualization (Graphviz)

Figure 2: Optimized SPPS workflow for sterically hindered cyclobutane residues.

References

• Ortuño, R. M., et al. (2017). "The relevance of the relative configuration in the folding of hybrid peptides containing β-cyclobutane amino acids." Tetrahedron. Link[2][5]

• Aitken, D. J., et al. (2004). "[2+2] Photocycloadditions with chiral uracyl derivatives: Access to all four stereoisomers of 2-aminocyclobutanecarboxylic acid." Synthesis. Link

• Gellman, S. H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research. Link

• Seebach, D., et al. (1996). "Beta-peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta. Link

• Szefczyk, M., et al. (2021).[6] "Peptide foldamer-based self-assembled nanostructures containing cyclic beta-amino acids." RSC Advances. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. bachem.com [bachem.com]
• 5. Folding peptides studied by NMR | SeRMN – NMR Service at UAB [sermn.uab.cat]
• 6. researchgate.net [researchgate.net]

Application Note: Scalable Synthesis of Substituted Cyclobutanamines

Topic: Scale-up synthesis methods for substituted cyclobutanamines Content Type: Detailed Application Note and Protocol Audience: Process Chemists, Medicinal Chemists, and Drug Development Scientists.

Focus: Stereocontrolled Process Strategies and Safety Protocols for Scale-Up

Executive Summary

Substituted cyclobutanamines are increasingly prevalent in high-value pharmacophores (e.g., Janus kinase inhibitors like Abrocitinib) due to their ability to provide rigid conformational control and unique vectors for substituent display. However, the scale-up of these motifs presents distinct engineering challenges:

• Ring Strain: The ~26 kcal/mol ring strain of cyclobutane makes the scaffold susceptible to ring-opening under harsh acidic or thermal conditions.

• Stereochemical Fidelity: Controlling cis/trans isomer ratios is difficult, particularly in thermodynamic reductive amination conditions.

• Safety: The most reliable route to stereodefined amines—the Curtius rearrangement—involves high-energy acyl azide intermediates, necessitating flow chemistry or strict thermal controls on scale.[1]

This guide outlines two field-proven protocols for the kilogram-scale synthesis of substituted cyclobutanamines, focusing on Flow-Based Curtius Rearrangement (for stereoretention) and Thermodynamically Controlled Reductive Amination (for stereoconvergence).

Strategic Route Selection

Selecting the optimal synthetic pathway depends on the oxidation state of the starting material and the required stereochemistry.

Decision Matrix

• Input: Cyclobutanecarboxylic Acid

  Route A: Curtius Rearrangement

  • Primary Advantage: Complete retention of stereochemistry.[2]

  • Primary Risk: Energetic intermediates (acyl azides).[1][3]

  • Solution: Continuous flow processing.[1][2][3]

• Input: Cyclobutanone

  Route B: Reductive Amination

  • Primary Advantage: Uses cheap, bulk reducing agents.

  • Primary Risk: Formation of diastereomeric mixtures.[4]

  • Solution: Selection of reducing agent (kinetic vs. thermodynamic control).

Figure 1: Strategic decision tree for cyclobutanamine synthesis based on starting material availability.

Protocol A: Continuous Flow Curtius Rearrangement

Objective: Conversion of cis-3-substituted cyclobutanecarboxylic acid to cis-3-substituted cyclobutanamine (via carbamate) with >99% retention of configuration.

Rationale

The Curtius rearrangement is the "gold standard" for stereospecific amination. However, the accumulation of acyl azide in a batch reactor poses a severe explosion hazard. Using a continuous flow reactor minimizes the active volume of the hazardous intermediate, allowing for safe operation at elevated temperatures to drive the rearrangement.

Materials

• Substrate: cis-3-Phenylcyclobutanecarboxylic acid (Example).

• Reagents: Diphenylphosphoryl azide (DPPA) OR Ethyl chloroformate/NaN3 (Cost-dependent); Triethylamine (

  ); Benzyl alcohol ( , trapping agent).

• Solvent: Toluene (high boiling point, inert).

Experimental Workflow (Flow Chemistry)

Step 1: System Setup

Construct a flow system consisting of:

• Feed A: Carboxylic acid (1.0 equiv) +

  (1.2 equiv) in Toluene.

• Feed B: DPPA (1.1 equiv) in Toluene.

• Mixing Zone: T-mixer or Static Mixer.

• Reactor Coil: PFA tubing (10–20 mL volume), submerged in a heating bath at 90–100 °C.

• Quench/Trapping Zone: A second input of Benzyl Alcohol (1.5 equiv) + Catalyst (DBTDL, 1 mol%) entering a second reactor coil or CSTR.

Step 2: Reaction Execution

• Activation: Pump Feed A and Feed B into the T-mixer. The base promotes the formation of the acyl azide in situ.

• Rearrangement: The stream enters the heated coil (Residence time: 10–20 min). The acyl azide thermally decomposes to the isocyanate, releasing

  gas.

  • Engineering Note: A back-pressure regulator (BPR, ~100 psi) is essential to keep the

    in solution or manage slug flow, preventing residence time distribution issues.

• Trapping: The isocyanate stream meets the Benzyl Alcohol stream.[2] The mixture passes through a second coil (80 °C, 20 min) to form the Cbz-protected amine.

Step 3: Work-up and Isolation[5]

• Collect the output stream.

• Perform an aqueous wash (1M NaOH) to remove phosphate byproducts (from DPPA) and unreacted acid.

• Concentrate the organic layer to yield the crude carbamate.

• Deprotection: Hydrogenation (

  , Pd/C) in MeOH yields the free amine.

Key Process Parameters

Parameter	Setting	Reason
Temperature	90–110 °C	Required for rapid rearrangement; safe in flow due to small volume.
Pressure	7–15 bar (BPR)	Suppresses gas breakout ( ) to maintain plug flow.
Stoichiometry	1.1 eq DPPA	Slight excess ensures full conversion of expensive acid.

Protocol B: Diastereoselective Reductive Amination

Objective: Synthesis of cis-3-substituted cyclobutanamines from cyclobutanones. Challenge: Cyclobutanones are puckered. Nucleophilic attack can occur from the equatorial or axial trajectory.

Mechanism & Selectivity[4][6][7][8][9]

• Kinetic Control (Bulky Hydrides): Attack from the less hindered face (usually trans to the substituent) yields the cis-amine.

• Thermodynamic Control: Equilibration of the imine/enamine intermediate often favors the thermodynamically more stable isomer (typically cis for 1,3-disubstituted cyclobutanes due to dipole/steric minimization in the puckered conformation).

Protocol: Two-Step Reductive Amination (Indirect)

This method is preferred over "one-pot" methods for scale-up as it allows for the isolation/purification of the imine if necessary and offers better stereocontrol.

Step 1: Imine Formation

• Charge Cyclobutanone (1.0 equiv) and Amine (

  , 1.1 equiv) in Toluene.

• Add

  (2.0 equiv) as a Lewis acid/water scavenger.

• Stir at ambient temperature for 12–24 h.

• Checkpoint: Monitor by IR (disappearance of C=O stretch ~1780 cm⁻¹, appearance of C=N).

Step 2: Reduction[6]

• Cool the imine solution to -78 °C (for kinetic control) or 0 °C.

• Reagent Choice:

  • For Kinetic Cis-Selectivity: Add L-Selectride (bulky) dropwise.

  • For General Reduction: Add

    (solid) followed by MeOH (slow addition).

• Warm to room temperature.

Step 3: Work-up

• Quench with aqueous Rochelle's salt (potassium sodium tartrate) to solubilize Titanium salts. Note: This step is slow; vigorous stirring for 2-4 hours is required.

• Separate phases. Extract aqueous with EtOAc.

• Dry and concentrate.

Analytical Controls & Quality Assurance

Stereochemical Determination

Distinguishing cis and trans isomers on a cyclobutane ring is critical.

• 1H NMR (NOE):

  • Cis-isomer: Strong NOE correlation between the methine proton at C1 and the methine proton at C3 (in 1,3-systems).

  • Trans-isomer: No NOE between C1-H and C3-H.

• Coupling Constants (

  ):

  • Generally,

    for vicinal protons, but in 1,3-systems, look for the splitting pattern of the methylene protons (C2/C4).

HPLC Method (Chiral)[9]

• Column: Chiralpak IC or AD-H.

• Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1).

• Detection: 210 nm (or UV max of substituent).

• Acceptance Criteria: >98% purity, >95:5 dr (diastereomeric ratio).

Safety & Engineering (E-E-A-T)

• Thermal Hazards: DSC (Differential Scanning Calorimetry) must be run on the reaction mixture for the Curtius rearrangement. The onset of decomposition for many acyl azides is ~70-90 °C. Ensure the flow reactor operating temperature does not exceed the "Time to Maximum Rate" (TMR) limits for adiabatic runaway.

• Gas Evolution: The Curtius rearrangement generates 1 mole of

  per mole of substrate. In a 1 kg batch, this is ~250-300 Liters of gas. Ventilation sizing is critical. Flow chemistry mitigates this by generating gas continuously rather than in a burst.

• Ring Strain: Avoid strong Lewis acids (e.g.,

  , neat ) at high temperatures, which can trigger ring-opening polymerizations.

Figure 2: Safety logic for handling high-energy Curtius intermediates.

References

• Ghosh, A. K., et al. "The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry." J. Org.[7][8] Chem., 2018.[9] Link

• Pfizer Process Development. "Development of a Continuous Flow Curtius Rearrangement for the Synthesis of a Spirocyclic Pyrrolidine." Org.[7][10] Process Res. Dev., 2020. Link

• BMS Process Chemistry. "Scalable Synthesis of 3-Substituted Cyclobutanes via [2+2] Cycloaddition." J. Org.[7][8] Chem., 2016.[7][8] Link

• Grygorenko, O. O., et al. "Robust and Scalable Approach to 1,3-Disubstituted Pyridylcyclobutanes."[11] Eur. J. Org.[11] Chem., 2019.[7][11] Link

• Almac Group. "Tandem Continuous Flow Curtius Rearrangement and Subsequent Enzyme-Mediated Impurity Tagging." Org.[7][10] Process Res. Dev., 2020. Link

Sources

• 1. almacgroup.com [almacgroup.com]
• 2. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 6. mdpi.com [mdpi.com]
• 7. Cyclobutane synthesis [organic-chemistry.org]
• 8. Synthesis of 1,3-Substituted Cyclobutanes by Allenoate-Alkene [2 + 2] Cycloaddition [organic-chemistry.org]
• 9. Diastereoselective synthesis of multi-substituted cyclobutanes via catalyst-controlled regiodivergent hydrophosphination of acyl bicyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. orgsyn.org [orgsyn.org]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Optimizing Solvation Landscapes for Cyclobutyl Methoxy Amines in Medicinal Chemistry

Executive Summary

In modern drug discovery, the shift from planar aromatic systems to

-rich scaffolds has elevated the importance of cyclobutanes as "escape from flatland" motifs. When coupled with methoxy amines (alkoxyamines), these scaffolds offer unique electronic properties (the -effect) and metabolic stability profiles.

However, this combination presents a dual challenge:

• Ring Strain: The cyclobutane ring possesses ~26.3 kcal/mol of strain energy, making it susceptible to ring-opening rearrangements under harsh solvation or Lewis acidic conditions.

• Nucleophilic Ambiguity: The

  -methoxy group alters the basicity and nucleophilicity of the amine, requiring solvents that do not dampen reactivity through excessive hydrogen bond donation.

This guide provides a scientifically grounded protocol for selecting solvents that balance green chemistry principles (CHEM21) with the specific physicochemical needs of cyclobutyl methoxy amines, moving beyond traditional DCM/DMF systems toward sustainable, high-performance alternatives like 2-Methyltetrahydrofuran (2-MeTHF) .

Chemical Context & Solvation Theory

The Cyclobutane "Pucker" and Steric Shielding

Unlike cyclopropane (planar) or cyclohexane (chair), cyclobutane adopts a "puckered" conformation (

dihedral angle) to relieve torsional strain. This creates a specific steric footprint. Solvents with high molar volume or extensive branching (e.g., tert-amyl alcohol) may struggle to solvate the active site effectively compared to planar solvents.

The Alpha-Effect and Solvent Interaction

The methoxy amine moiety (

) exhibits the -effect, where the adjacent oxygen lone pair raises the energy of the nitrogen HOMO, increasing nucleophilicity.

• Protic Solvents (Alcohols): Not Recommended. Strong H-bond donors will tightly solvate the nitrogen lone pair, negating the

  -effect and retarding reaction rates.

• Polar Aprotic (DMF/DMSO): Functional but Problematic. Excellent solubility, but difficult to remove without aqueous washes that risk emulsion formation with amphiphilic cyclobutyl amines.

• Ethers (THF/2-MeTHF): Ideal. They act as H-bond acceptors, stabilizing the transition state without sequestering the nucleophile.

Solvent Selection Decision Matrix

The following diagram outlines the logic for selecting a solvent based on reaction type and substrate stability.

Figure 1: Decision tree for solvent selection prioritizing green chemistry and substrate stability.

Comparative Solvent Data

The following table contrasts traditional solvents with recommended green alternatives specifically for cyclobutyl methoxy amine chemistry.

Feature	DCM (Dichloromethane)	DMF (Dimethylformamide)	2-MeTHF (2-Methyltetrahydrofuran)	CPME (Cyclopentyl Methyl Ether)
CHEM21 Status	Hazardous (Carcinogenic)	Hazardous (Reprotoxic)	Recommended (Bio-derived)	Recommended
Boiling Point	40°C (Volatile)	153°C (Hard to remove)	80°C (Ideal for reflux)	106°C
Water Miscibility	Immiscible	Miscible (Workup nightmare)	Limited (Clean phase split)	Low
Peroxide Risk	None	None	Low (Inhibited)	Very Low
Cyclobutane Stability	Good	Good	Excellent	Excellent
Lewis Acid Stability	N/A	Reacts with strong LA	High (Better than THF)	High

Key Insight: 2-MeTHF is the superior choice. Unlike THF, it forms a clean biphasic system with water, allowing for direct aqueous washes of the reaction mixture without solvent exchange—a critical efficiency gain.

Protocol: Amide Coupling with Cyclobutyl Methoxy Amine

This protocol demonstrates a "Green" amide coupling (e.g., attaching a cyclobutyl methoxy amine to a carboxylic acid) using 2-MeTHF. This method replaces the standard DMF/HATU or DCM/EDC workflows.

Materials

• Amine: Cyclobutyl methoxy amine (HCl salt or free base).

• Acid: Carboxylic acid partner.

• Coupling Agent: T3P (Propylphosphonic anhydride) – Selected for high solubility in 2-MeTHF and water-soluble byproducts.

• Base: DIPEA (Diisopropylethylamine) or NMM (N-methylmorpholine).

• Solvent: 2-MeTHF (Anhydrous).

Experimental Workflow

Figure 2: Streamlined workflow utilizing 2-MeTHF's phase separation properties.

Step-by-Step Methodology

• Preparation: Charge the reaction vessel with the Carboxylic Acid (1.0 equiv) and 2-MeTHF (10 V, i.e., 10 mL per gram of substrate).

• Base Addition: Add DIPEA (2.5 - 3.0 equiv). Note: If using the amine HCl salt, ensure enough base is added to free the amine.

• Activation: Cool the mixture to 0°C. Add T3P (50% solution in 2-MeTHF or EtOAc, 1.2 equiv) dropwise. Stir for 15 minutes.

  • Why T3P? Unlike HATU, T3P does not generate insoluble urea byproducts that complicate filtration, and it is highly stable in 2-MeTHF.

• Coupling: Add the Cyclobutyl Methoxy Amine (1.0 - 1.1 equiv). Allow the reaction to warm to room temperature (20-25°C).

• Monitoring: Monitor by LCMS. Look for the product mass.

  • QC Check: Ensure no "M-30" (loss of formaldehyde) or "M+14" (methylation) peaks are observed, which would indicate instability or side reactions.

• Workup (The 2-MeTHF Advantage):

  • Do NOT evaporate the solvent.

  • Add water (5 V) and saturated

    (5 V) directly to the reaction mixture.

  • Stir vigorously for 5 minutes and let settle.

  • 2-MeTHF will form the upper layer; the aqueous layer (containing T3P byproducts and salts) will be on the bottom.

  • Drain the aqueous layer.

• Finishing: Dry the organic layer over

  , filter, and concentrate.

Troubleshooting & Stability Validation

Ring Strain Release (Ring Opening)

Cyclobutanes can undergo ring opening under strong acid catalysis or radical conditions.

• Symptom: LCMS shows a peak with the correct mass but different retention time (isomer), or a mass corresponding to a linear alkene.

• Prevention: Avoid chlorinated solvents (which can generate HCl over time) and strong Lewis acids (e.g.,

  ) in THF. Use 2-MeTHF or CPME, which are more robust against acid-catalyzed cleavage.

N-O Bond Cleavage

The N-methoxy bond is generally stable but can be cleaved by strong reducing agents (e.g.,

, ) or hydrogenolysis ( ).

• Symptom: Appearance of the de-methoxylated amine (M-30).

• Control: If hydrogenation is required elsewhere in the molecule, use poisoned catalysts or avoid protic solvents that accelerate N-O cleavage.

References

• CHEM21 Solvent Selection Guide : Prat, D., et al. "CHEM21 selection guide of classical- and less classical-solvents."[1][2] Green Chemistry, 2016, 18, 288-296.[1][2]

• 2-MeTHF in Amide Coupling : MacMillan, D. S., et al. "Evaluation of alternative solvents in common amide coupling reactions."[3] Green Chemistry, 2013, 15, 596-600.[1]

• Cyclobutane Ring Strain : Wiberg, K. B.[4] "The Concept of Strain in Organic Chemistry." Angewandte Chemie Int. Ed., 1986, 25, 312-322.

• Properties of N-Methoxy Amines : Yoritate, M., et al.[5] "Two-Step Synthesis of Multi-Substituted Amines by Using an N-Methoxy Group as a Reactivity Control Element." Chemistry – A European Journal, 2014, 20, 8210.

• BenchChem Solvent Guide : "A Tale of Two Solvents: 2-MeTHF vs THF." (General Reference for solvent properties).

Sources

• 1. scispace.com [scispace.com]
• 2. chemistryforsustainability.org [chemistryforsustainability.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Two-step synthesis of multi-substituted amines by using an N-methoxy group as a reactivity control element - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield in coupling reactions with sterically hindered amines

The following technical guide is structured as an interactive Support Center for researchers facing yield issues with sterically hindered amines.

Ticket Status: Open Topic: Improving Yield in C–N Bond Formation (Cross-Coupling & Amidation) Assigned Specialist: Senior Application Scientist

Executive Summary

Sterically hindered amines (e.g., tert-butylamines, ortho-substituted anilines, adamantylamines) introduce significant kinetic barriers in coupling reactions. In transition metal catalysis, they retard amine coordination and reductive elimination. In amide coupling, they prevent the nucleophilic attack on the activated ester. This guide provides field-proven protocols to overcome these specific energy barriers.

Module A: Palladium-Catalyzed C–N Coupling (Buchwald-Hartwig)[1][2]

The Mechanistic Bottleneck

For hindered amines, the catalytic cycle does not typically stall at oxidative addition. It stalls at amine coordination or reductive elimination .

• The Problem: The bulk of the amine clashes with the ligand system, preventing the formation of the 4-coordinate Pd(II) intermediate or destabilizing the transition state for C–N bond formation.

• The Solution: Use ligands that are bulky enough to enforce a mono-ligated Pd(0) species (increasing reactivity) but flexible enough to accommodate the incoming amine.

Visualization: The "Stall Point" in Catalysis

The following diagram highlights where hindered amines cause cycle failure and how specific ligands resolve it.

Figure 1: The Catalytic Cycle. Yellow and Red nodes indicate where steric bulk causes catalyst resting states or decomposition (beta-hydride elimination).

Recommended Ligand Systems

Do not use generic ligands like PPh3 or dppf. Use Dialkylbiaryl phosphines designed for specific steric profiles.

Ligand	Class	Best Use Case for Hindered Amines	Mechanism of Action
BrettPhos	Biaryl Monophosphine	Primary hindered amines (e.g., t-butylamine).	Ensures selective monoarylation; prevents bis-arylation.
RuPhos	Biaryl Monophosphine	Secondary hindered amines (e.g., acyclic amines).	Bulky i-Pr groups protect Pd but allow amine approach.
XPhos	Biaryl Monophosphine	General purpose hindered substrates.[1]	High activity; promotes reductive elimination via ring distortion.
P(t-Bu)₃	Trialkylphosphine	Extremely hindered Aryl Chlorides.	High electron density boosts oxidative addition; bulk forces reductive elimination.[2]

Validated Protocol: The "G3" Precatalyst Method

Using Pd(OAc)₂ often leads to variable induction periods. We recommend Pd G3 Precatalysts (e.g., XPhos Pd G3) which contain the ligand and precatalyst in a 1:1 ratio and activate immediately upon base addition.

Reagents:

• Aryl Halide (1.0 equiv)

• Hindered Amine (1.2 equiv)[3]

• Catalyst: [Ligand] Pd G3 (0.02 – 0.05 equiv)

• Base: NaOtBu (1.4 equiv) (Use LHMDS if base-sensitive)

• Solvent: 1,4-Dioxane or Toluene (anhydrous)

Step-by-Step:

• Charge Solids: Add Aryl Halide, Pd G3 catalyst, and Base to a vial equipped with a stir bar.

• Atmosphere Exchange: Seal vial. Evacuate and backfill with Argon (3x). Crucial: Oxygen kills the active monomeric Pd(0).

• Liquid Addition: Add Amine (if liquid) and Solvent via syringe through the septum.

• Reaction: Heat to 80–100 °C. Stir vigorously (1000 rpm).

• Monitoring: Check LCMS at 1 hour. If conversion < 10%, raise temp to 110 °C.

Module B: Amide Bond Formation (Coupling Reagents)

The Reactivity Hierarchy

Standard reagents (EDC, HBTU) activate the acid as an ester. For hindered amines, the amine cannot approach this ester due to steric clash. You must switch to Acyl Fluorides or Acid Chlorides , which are smaller and more electrophilic.

Decision Tree for Optimization

Follow this logic flow to select the correct reagent.

Figure 2: Optimization Logic. Move rightward as steric hindrance increases.

High-Performance Protocol: In-Situ Acyl Fluoride (TFFH)

When HATU fails, TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) generates an acyl fluoride intermediate. The small size of the fluoride leaving group allows the bulky amine to attack.

Protocol:

• Dissolve Carboxylic Acid (1.0 equiv) and TFFH (1.1 equiv) in anhydrous DCM.

• Add DIPEA (2.5 equiv) dropwise. Stir for 15 min (Acyl Fluoride formation).

• Add Hindered Amine (1.2 equiv).

• Monitor via TLC/LCMS.[1][4] If sluggish, add DMAP (0.1 equiv) or switch solvent to DMF and heat to 60 °C.

Troubleshooting FAQ

Q: In Buchwald coupling, I see the starting material is consumed, but I only get the "reduced" product (Ar-H). Why? A: This is Protodehalogenation .

• Cause: The reductive elimination of the C–N bond is too slow (due to sterics), allowing the Pd-Amido complex to undergo beta-hydride elimination or abstract a proton from the solvent.

• Fix:

  • Switch to a ligand with a larger "bite angle" or bulk (e.g., BrettPhos or Xantphos ) to force reductive elimination.

  • Increase concentration (1.0 M) to favor the bimolecular coupling over unimolecular side reactions.

Q: My reaction turns black immediately upon heating. A: This is Pd Black formation (catalyst decomposition).

• Cause: The ligand is detaching from the metal, usually because the temperature is too high for the specific ligand-Pd complex, or oxygen was present.

• Fix:

  • Ensure rigorous degassing (sparging with Argon for 15 mins).

  • Add 1-2 mol% of free ligand to the reaction to shift the equilibrium toward the active catalyst species.

Q: Can I use T3P for extremely hindered amines? A: Yes, T3P (Propanephosphonic acid anhydride) is excellent because it drives the reaction via an entropically favorable release of salt and is generally low-epimerizing.

• Tip: Run T3P reactions in Pyridine (as both solvent and base) or EtOAc with N-Methylmorpholine (NMM). Heat is almost always required (T3P is slow at RT).

References

• Buchwald-Hartwig Amination Mechanism & Ligands

  • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphine Ligands in Palladium-Catalyzed Amination.

• BrettPhos for Primary Amines

  • Maitre, P., et al. (2009). "A Highly Active Catalyst for Pd-Catalyzed Amination Reactions."[5][6][7] Journal of the American Chemical Society.

• Acyl Fluorides in Peptide Coupling

  • Carpino, L. A., et al. (2003). "The Diisopropylcarbodiimide/1-Hydroxy-7-azabenzotriazole System: Segment Coupling and Stepwise Practice." Journal of Organic Chemistry.

• T3P Reagent Guide

  • "Propanephosphonic Acid Anhydride (T3P): A Versatile Reagent for Amide Bond Formation." Sigma-Aldrich Technical Bulletin.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. uwindsor.ca [uwindsor.ca]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides [organic-chemistry.org]
• 6. NIXANTPHOS: a highly active ligand for palladium catalyzed Buchwald-Hartwig amination of unactivated aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Purification of polar amine hydrochlorides by recrystallization

Welcome to the Technical Support Center for Advanced Molecular Purification. As a Senior Application Scientist, I frequently encounter challenges related to the isolation of polar amine hydrochlorides. These compounds present a unique thermodynamic paradox: their ionic hydrochloride moiety demands highly polar environments for solvation, while their organic backbones dictate varying degrees of lipophilicity.

When these opposing forces are mismatched with the wrong solvent system, researchers frequently encounter catastrophic yield losses, hygroscopic degradation, or the dreaded "oiling out" (Liquid-Liquid Phase Separation). This guide is designed to move beyond basic instructions, providing you with the mechanistic causality behind each step and self-validating protocols to ensure your recrystallization is successful on the first attempt.

I. The Thermodynamics of Solvent Selection

The most critical decision in purifying amine hydrochlorides is selecting the correct primary solvent and anti-solvent pair. The primary solvent must dissolve the compound completely at elevated temperatures, while the anti-solvent must selectively reduce the dielectric constant of the mixture to force crystallization upon cooling[1].

Causality Check: Why not just use water? While amine hydrochlorides are highly soluble in water, water's high dielectric constant (ε = 80.1) and high boiling point make it nearly impossible to drive the compound out of solution without evaporating the solvent entirely, which defeats the purpose of selective crystallization.

Quantitative Solvent Parameters for Amine Hydrochlorides

Solvent	Role	Boiling Point (°C)	Dielectric Constant (ε)	Field Notes & Causality for Amine HCls
Water	Primary	100.0	80.1	Usually too strong; leads to massive yield loss. Difficult to dry.
Methanol	Primary	64.7	32.7	High solubility; excellent for amines with highly non-polar backbones.
Ethanol	Primary	78.3	24.5	Optimal balance of solubility and volatility. The industry standard[2].
Isopropanol	Primary	82.6	18.3	Lower solubility; excellent for single-solvent cooling crystallization.
Acetone	Anti-solvent	56.0	20.7	Warning: Avoid for primary amines due to Schiff base (imine) formation risk.
Ethyl Acetate	Anti-solvent	77.1	6.0	Excellent precipitant; fully miscible with alcohols.
Diethyl Ether	Anti-solvent	34.6	4.3	Highly effective but volatile; requires strict temperature control[2].

II. Self-Validating Standard Operating Procedure (SOP)

Protocol: Dual-Solvent (Solvent/Anti-Solvent) Crystallization

To ensure trustworthiness and prevent the loss of your bulk material, this protocol is designed as a self-validating system . You must prove the thermodynamics on a micro-scale before scaling up.

Phase 1: The Micro-Scale Validation (Self-Correction Step)

• Solubility Check: Weigh exactly 50 mg of your crude amine hydrochloride into a 2 mL glass vial. Add 0.5 mL of your chosen primary solvent (e.g., absolute ethanol).

• Thermal Validation: Heat gently to the solvent's boiling point. Validation: If the solid does not dissolve, your primary solvent is too non-polar. Switch to methanol. If it dissolves instantly at room temperature, it is too soluble. Switch to isopropanol.

• Titration Check: Once dissolved and hot, add your anti-solvent (e.g., diethyl ether) dropwise. Validation: Stop when the solution becomes faintly turbid (cloudy). If the turbidity immediately collapses into a heavy oil droplet at the bottom of the vial, your system is prone to oiling out. You must increase the ratio of primary solvent.

Phase 2: Bulk Crystallization Workflow

• Dissolution: Transfer the bulk crude amine hydrochloride to an Erlenmeyer flask. Add the validated primary solvent dropwise while heating to a gentle reflux until just dissolved. Do not add excess solvent.

• Hot Filtration (Optional but Recommended): If insoluble impurities (like ammonium chloride byproducts) remain, perform a rapid hot gravity filtration to remove them[1].

• Anti-Solvent Addition: While the filtrate is still hot, add the anti-solvent dropwise with constant swirling until a faint, sustained cloudiness is observed[2]. Add exactly one drop of primary solvent to clear the cloudiness.

• Controlled Cooling: Remove the flask from the heat source. Do not agitate. Allow it to cool to room temperature over 2 hours, then transfer to an ice bath (0°C) for 1 hour. Causality: Slow cooling allows the molecules to overcome the entropic barrier of lattice formation, favoring crystal growth over amorphous precipitation[3].

• Isolation: Collect the crystals via vacuum filtration (Büchner funnel). Wash the filter cake with a small volume of ice-cold anti-solvent to strip away mother liquor impurities[1].

• Desiccation: Dry the crystals in a vacuum desiccator over anhydrous calcium chloride or phosphorus pentoxide for 24 hours to remove trapped solvent and moisture[2].

Workflow for the self-validating solvent/anti-solvent recrystallization of amine hydrochlorides.

III. Troubleshooting Guide & FAQs

Q1: My product "oils out" instead of forming crystals. What is happening mechanically, and how do I fix it?

The Causality: "Oiling out" is technically known as Liquid-Liquid Phase Separation (LLPS)[4]. It occurs when the cooling solution reaches a state of high supersaturation, but the solute's melting point is lower than the temperature at which it saturates the solvent[3]. Instead of organizing into a rigid crystal lattice, the amine hydrochloride crashes out as a dense, solute-rich liquid. This oil is a catastrophic trap for impurities.

The Fix:

• Reheat: Immediately reheat the flask until the oil redissolves into a homogeneous solution[3].

• Adjust Polarity: Add 5-10% more of your primary (polar) solvent. Oiling out often means the anti-solvent crashed the polarity too aggressively.

• Slow the Kinetics: Cool the solution much more slowly. Wrap the flask in a towel or leave it in the hot water bath as the bath itself cools to room temperature[3].

• Seeding: If you have a few pure crystals from a previous batch, drop them into the solution just before the temperature where oiling usually occurs. This provides a nucleation site, bypassing the energy barrier required for primary nucleation[4].

Mechanistic pathway of oiling out (LLPS) versus controlled crystallization interventions.

Q2: My amine hydrochloride is extremely hygroscopic. It looks great in the flask, but turns into a sticky paste on the Büchner funnel. How can I prevent this?

The Causality: Amine hydrochlorides have a highly concentrated positive charge on the nitrogen atom, which forms strong hydrogen bonds with atmospheric moisture. When you pull a vacuum during filtration, you are effectively pulling hundreds of liters of humid laboratory air directly over your cold, highly hygroscopic crystals. Condensation occurs instantly.

The Fix:

• Inert Atmosphere Filtration: Use a positive pressure of dry Nitrogen or Argon over the funnel during filtration.

• Rubber Dam Technique: Place a piece of clean latex or nitrile rubber over the top of the Büchner funnel while the vacuum is running. This blocks ambient air from flowing through the filter cake while the vacuum pulls the remaining solvent out.

• Immediate Transfer: Do not leave the crystals on the funnel to "dry." Transfer them immediately to a vacuum desiccator containing a strong desiccant (e.g., Drierite or P2O5)[2].

Q3: Can I use Acetone as an anti-solvent or a wash solvent?

The Causality: It depends entirely on the substitution degree of your amine. If you are working with a primary amine hydrochloride (R-NH2·HCl), you must strictly avoid acetone. Under slightly acidic or heated conditions, primary amines will react with the carbonyl group of acetone to form a Schiff base (an imine), chemically altering your product. If you are working with a tertiary amine hydrochloride (R3N·HCl), acetone is an excellent, highly volatile anti-solvent and wash.

IV. Comprehensive References

• Exp 2 - Crystallization: Choosing a Suitable Solvent and Preventing Oiling Out - West Virginia University (WVU) -[Link]

• tert-BUTYLAMINE - Organic Syntheses Procedure - Organic Syntheses -[Link]

• Experimental investigation and prediction of oiling out during crystallization process - ResearchGate -[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Residual Solvent Removal from 1-(3-Methoxycyclobutyl)ethanamine HCl

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to purge residual solvents from amine hydrochloride salts. 1-(3-Methoxycyclobutyl)ethanamine HCl is a highly valuable Active Pharmaceutical Ingredient (API) intermediate, but its structural features—specifically the protonated amine, the chloride counterion, and the methoxy group—create a "perfect storm" for solvent entrapment.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic reasoning needed to achieve high-purity API that complies with regulatory standards [1].

Part 1: The Causality of Solvent Entrapment

To solve a solvent retention issue, we must first understand the molecular causality. Why does 1-(3-Methoxycyclobutyl)ethanamine HCl stubbornly hold onto solvents like methanol, ethanol, or water, even under high vacuum?

The Mechanism of Lattice Inclusion: Amine hydrochlorides (

) do not merely trap solvents through physical occlusion; they form highly stable, hydrogen-bonded solvates [2].

• The Chloride Anion: Acts as a powerful hydrogen-bond acceptor, strongly binding to the hydroxyl (-OH) protons of protic solvents (e.g., methanol, water).

• The Protonated Amine: Acts as a hydrogen-bond donor, interacting with the oxygen atom of the solvent.

• The Methoxy Group: The oxygen in the 3-methoxycyclobutyl ring provides an additional hydrogen-bond acceptor site, further stabilizing the trapped solvent network.

The Failure of Vacuum Drying: Simple vacuum drying at standard temperatures (40–50°C) often fails because the thermal energy applied is significantly lower than the lattice energy of the hydrogen-bonded solvate. Pushing the temperature higher risks thermal degradation, sublimation, or melting of the API. To remove these solvents, we must disrupt the crystal lattice thermodynamically rather than relying on brute-force evaporation.

Part 2: Regulatory Context & Quantitative Targets

Before selecting a removal strategy, you must know your target limits. The International Council for Harmonisation (ICH) Q3C guidelines dictate the Permitted Daily Exposure (PDE) of residual solvents [1].

Table 1: ICH Q3C Limits for Common Solvents in API Synthesis

Solvent	ICH Class	Regulatory Limit (ppm)	Toxicological Risk Profile
Methanol	Class 2	3,000	Neurotoxic, teratogenic
Toluene	Class 2	890	Neurotoxic
Dichloromethane (DCM)	Class 2	600	Carcinogenic potential
Ethyl Acetate	Class 3	5,000	Low toxic potential
Ethanol	Class 3	5,000	Low toxic potential
Acetone	Class 3	5,000	Low toxic potential

Goal: The objective is to swap toxic Class 2 solvents (like methanol) for benign Class 3 solvents (like ethyl acetate), which are easier to purge and have higher regulatory thresholds.

Part 3: Troubleshooting Guide & FAQs

Q1: I have dried my 1-(3-Methoxycyclobutyl)ethanamine HCl under high vacuum (0.1 mbar) for 48 hours, but

H-NMR still shows 2.5% methanol. What am I doing wrong? A1: You are fighting lattice energy with vacuum, which is a losing battle. The methanol is incorporated into the crystal lattice as a solvate. You must perform a solvent swap (azeotropic distillation or recrystallization) using a Class 3 non-polar solvent like ethyl acetate or heptane. These solvents do not hydrogen-bond with the chloride ion, allowing them to displace the methanol and subsequently be evaporated easily.

Q2: My batch has turned into a sticky, hygroscopic oil instead of a free-flowing powder. How do I recover it? A2: The API has absorbed atmospheric moisture, forming a hydrate. Amine hydrochlorides are highly hygroscopic. To recover the powder, dissolve the oil in a minimal amount of water and perform lyophilization (freeze-drying) [3]. Alternatively, dissolve it in ethanol, add a large excess of diethyl ether or heptane to force rapid precipitation (trituration), and filter immediately under a dry nitrogen atmosphere.

Q3: How do I know when my azeotropic distillation is complete without taking constant NMR samples? A3: Azeotropic distillation is a self-validating system. By monitoring the vapor temperature at the distillation head, you can track the process. For example, if you are removing water using cyclohexane, the water/cyclohexane azeotrope boils at 69.8°C. Once all the water is removed, the vapor temperature will sharply rise to 80.7°C (the boiling point of pure cyclohexane) [4]. This temperature spike is your definitive endpoint.

Part 4: Decision Workflows & Visualizations

Use the following decision tree to select the appropriate thermodynamic intervention for your specific solvent contamination.

Caption: Decision tree for selecting the optimal residual solvent removal method.

Part 5: Validated Experimental Protocols

Protocol A: Azeotropic Distillation (Solvent Swapping)

Purpose: To break methanol/water solvates and replace them with a volatile, non-hydrogen-bonding Class 3 solvent.

• Suspension: Transfer the contaminated 1-(3-Methoxycyclobutyl)ethanamine HCl into a round-bottom flask. Add 10 volumes (v/w) of ethyl acetate (EtOAc) or cyclohexane.

• Distillation Setup: Equip the flask with a short-path distillation head and a thermometer positioned to measure vapor temperature. (If removing water, use a Dean-Stark trap).

• Heating: Heat the suspension in an oil bath to a gentle reflux.

• Volume Maintenance (Put-and-Take): As the solvent distills over, continuously add fresh EtOAc to maintain a constant volume in the flask. This shifts the equilibrium, forcing the trapped methanol out of the crystal lattice and into the vapor phase.

• Self-Validation: Monitor the vapor temperature. The methanol/EtOAc azeotrope boils lower than pure EtOAc. Continue distillation until the vapor temperature stabilizes exactly at the boiling point of pure EtOAc (77.1°C).

• Isolation: Cool the suspension to 0–5°C to maximize crystallization. Filter the highly purified white solid and dry under vacuum at 40°C for 12 hours.

Protocol B: Lyophilization (Freeze-Drying)

Purpose: To remove trapped water from highly hygroscopic or thermally sensitive batches without applying destructive heat [3].

• Dissolution: Dissolve the sticky/hydrated API in highly purified, sterile water (approx. 5-10% w/v concentration). Ensure complete dissolution.

• Freezing: Transfer the solution to a lyophilization flask or tray. Flash-freeze the solution using a dry ice/acetone bath or liquid nitrogen. Crucial Causality: You must freeze the solution below its eutectic point to ensure the water forms distinct ice crystals separate from the API matrix.

• Primary Drying (Sublimation): Attach the flask to the lyophilizer. Apply a high vacuum (typically < 0.1 mbar). The ice will transition directly into vapor (sublimation), leaving behind a highly porous API cake.

• Secondary Drying (Desorption): Once the bulk ice is gone, slowly raise the shelf temperature to 20–25°C under maximum vacuum to drive off the final, tightly bound water molecules.

Caption: Step-by-step workflow of the lyophilization process for API recovery.

References

• Q3C — Tables and List Food and Drug Administration (FDA) / International Council for Harmonisation (ICH)[Link]

• Co-Crystals: A Novel Approach to Modify Physicochemical Properties of Active Pharmaceutical Ingredients Semantic Scholar (Literature on Amine Hydrochloride Hydrogen Bonding)[Link]

• Lyophilization Of Pharmaceuticals: An Overview Agno Pharma[Link]

• Azeotropic Distillation for the Recovery of Solvents Koch Modular Process Systems[Link]

Technical Support Center: Troubleshooting Guide for Chiral Ethanamine Synthesis

From the Desk of the Senior Application Scientist Welcome to the Technical Support Center. In my years of troubleshooting complex synthetic workflows, one of the most persistent challenges researchers face is the unintended enantiomeric erosion of chiral ethanamine derivatives (e.g., 1-phenylethanamine, amphetamine analogs, and

-chiral amines). Racemization not only compromises the pharmacological efficacy of drug candidates but also wastes highly valuable enantiopure intermediates.

This guide is designed to deconstruct the thermodynamic and kinetic drivers of racemization and provide you with field-proven, self-validating protocols to preserve the chiral integrity of your molecules.

Diagnostic FAQ: Identifying the Root Cause of Racemization

Q1: Why does my enantiopure

-chiral primary amine racemize during amide coupling? The Causality: Under basic reaction conditions (e.g., using NaOH or excess unhindered amines), the acidic -proton adjacent to the electron-withdrawing amine/amide group is highly susceptible to direct abstraction[1]. This deprotonation forms a planar carbanion intermediate. Upon reprotonation, the proton can attack from either face, yielding a racemic mixture. Furthermore, if the amine is part of a peptide-like sequence, base-induced oxazolone ring formation can drastically accelerate this racemization[2]. The Solution: Substitute strong or unhindered bases with sterically hindered, mild bases like DIPEA, and strictly control the temperature. For absolute preservation of chirality, utilize ynamide coupling reagents. These reagents activate the carboxylic acid via a keteniminium intermediate, driving aminolysis forward without requiring any exogenous base, thereby completely bypassing the planar carbanion pathway[1].

Q2: I am performing a reductive amination to alkylate my chiral ethanamine, but I am losing enantiomeric excess (ee). What is the mechanism? The Causality: Reductive amination requires the formation of an intermediate imine (Schiff base). In the presence of trace acid or elevated temperatures, this imine can undergo reversible tautomerization to an enamine[3]. The enamine features an sp²-hybridized (planar)

-carbon. When the imine is subsequently reduced, the chiral center is reformed non-stereospecifically, leading to severe enantiomeric erosion[4]. The Solution: The reduction step must kinetically outpace the tautomerization step. Use mild, fast-acting reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) at low temperatures. Alternatively, transition to biocatalysis using engineered Reductive Aminases (RedAms). These enzymes lock the substrate in a highly constrained chiral pocket, facilitating direct, stereospecific hydride transfer with >99% ee[5].

Q3: Can storage and handling conditions alone cause my isolated chiral ethanamine to racemize? The Causality: Yes. Elevated temperatures provide the thermal activation energy required to break the bonds stabilizing the enantiomeric form, while polar or protic solvents can stabilize transition states that facilitate reversible proton exchange[]. The Solution: Never store chiral

-branched amines as free bases for extended periods. Convert and store them as their corresponding hydrochloride or sulfate salts. The protonated ammonium salt lacks the lone pair necessary to participate in the resonance stabilization of a planar intermediate, effectively locking the stereocenter. Store at ≤4°C in strictly anhydrous conditions[].

Quantitative Data: Impact of Reaction Conditions on Chiral Integrity

To illustrate the sensitivity of these molecules, below is a comparative analysis of how different synthetic environments impact the enantiomeric excess of (R)-1-phenylethanamine derivatives.

Table 1: Effect of Reaction Conditions on the Enantiomeric Excess (ee%)

Reaction Type	Reagents / Conditions	Temp	Resulting ee (%)	Primary Mechanism of Erosion
Amide Coupling	Acid chloride + NaOH	60°C	< 10% (Racemic)	Base-catalyzed -proton abstraction
Amide Coupling	HATU + DIPEA	25°C	92 - 95%	Mild base minimizes carbanion formation
Amide Coupling	Ynamide coupling reagent	25°C	> 99%	Avoids basic intermediates entirely
Reductive Amination	Ketone + NaBH₃CN + AcOH	40°C	60 - 70%	Imine-enamine tautomerization
Reductive Amination	Biocatalysis (Engineered RedAm)	30°C	> 99%	Enzyme-controlled stereospecific reduction
Storage (Free Base)	DMSO / Trace Water	80°C	0% (Racemic)	Thermal/solvent-mediated proton exchange

Workflow Visualization: Racemization Pathways & Interventions

Mechanistic pathways of chiral amine racemization and targeted prevention strategies.

Step-by-Step Methodologies (Self-Validating Protocols)

Protocol A: Racemization-Free Biocatalytic Reductive Amination

Objective: Alkylate a chiral amine or synthesize a chiral amine from a ketone without triggering imine-enamine tautomerization. Causality: By utilizing engineered Reductive Aminases (RedAms), the reaction occurs within a tightly regulated enzymatic pocket. The enzyme physically shields the intermediate from solvent-mediated tautomerization and dictates the exact trajectory of the hydride attack[5][7].

• Substrate Preparation: Dissolve the ketone precursor (10 mM) and the amine nucleophile (e.g., allylamine, 50 mM) in 100 mM Tris buffer (pH 8.0). Add 5% v/v DMSO to ensure complete substrate solubilization.

• Cofactor Recycling Setup: Add Glucose Dehydrogenase (GDH, 0.5 mg/mL) and D-glucose (40 mM). Causality: This system continuously regenerates NADPH in situ, driving the thermodynamic equilibrium strictly toward amine formation and preventing reversible oxidation.

• Biocatalyst Addition: Introduce the engineered RedAm variant (e.g., IR-09, 4 mg/mL cell-free extract)[5].

• Incubation & Self-Validation: Incubate at 30°C with gentle orbital shaking (200 rpm).

  • Self-Validation Check: Withdraw a 10 µL aliquot at 12 hours, quench with acetonitrile, and analyze via chiral HPLC. The complete absence of the off-target diastereomer/enantiomer peak confirms strict stereocontrol and validates the enzyme's kinetic selectivity.

• Isolation: Adjust the pH to 10 using 1M NaOH to deprotonate the product. Extract with methyl tert-butyl ether (MTBE) (3x), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Epimerization-Free Amide Coupling using Ynamides

Objective: Couple an

-chiral ethanamine to a carboxylic acid without base-induced -proton abstraction. Causality: Ynamide reagents activate the carboxylic acid via a highly reactive keteniminium intermediate. This allows the aminolysis to proceed rapidly under neutral conditions, entirely avoiding the basic environment that triggers carbanion formation[1].

• Activation: In an oven-dried flask under an inert argon atmosphere, dissolve the carboxylic acid (1.0 equiv) and the ynamide coupling reagent (1.1 equiv) in anhydrous dichloromethane (DCM) at 0°C.

• Coupling: Slowly add the enantiopure chiral ethanamine (1.05 equiv) dropwise to the activated mixture.

• Reaction & Self-Validation: Allow the mixture to warm to 25°C and stir for 2 hours.

  • Self-Validation Check: Monitor the reaction via LC-MS. The protocol is self-validating when the starting amine is fully consumed and the chromatogram shows a single product peak without the appearance of closely eluting epimerized diastereomeric side-products.

• Quenching: Quench the reaction with saturated aqueous NH₄Cl.

• Workup: Wash the organic layer sequentially with 0.1 M HCl (to remove unreacted amine), saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate. The resulting amide will retain >99% of its original enantiomeric purity.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. Racemization - Wikipedia [en.wikipedia.org]
• 5. Biocatalysis in Drug Design: Engineered Reductive Aminases (RedAms) Are Used to Access Chiral Building Blocks with Multiple Stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Support Center: Stability &amp; Deprotection of Methoxycyclobutanes Under Acidic Conditions

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals working with cyclobutane-containing scaffolds. Below, you will find fundamental principles, troubleshooting guides, quantitative data, and self-validating protocols to successfully manage methoxycyclobutane derivatives under acidic conditions.

Section 1: Knowledge Base & Fundamental Causality (FAQ)

Q: Why are methoxycyclobutanes uniquely sensitive to acidic conditions compared to standard aliphatic ethers? A: The sensitivity is driven by thermodynamic ring strain. Cyclobutane rings possess an unusually high ring strain of approximately 26.3 kcal/mol due to significant angle strain (internal angles of ~90° instead of the ideal 109.5°) and torsional strain from eclipsed C-H bonds[1]. When an ether is exposed to strong acids (e.g., HI, HBr, BBr

), the first step is the protonation or Lewis acid complexation of the ether oxygen[2]. If the reaction proceeds via an pathway—breaking the cyclobutyl-oxygen bond—a cyclobutyl carbocation is formed. To relieve the massive 26.3 kcal/mol strain, this highly unstable carbocation rapidly undergoes rearrangement into cyclopropylcarbinyl or allylcarbinyl cations, permanently destroying the four-membered ring.

Q: Can I use standard acidic cleavage (like BBr

or HI) to deprotect a methoxy group attached to a cyclobutane ring? A: Yes, but it requires strict kinetic control. Acidic cleavage of ethers can proceed via or mechanisms[2]. To preserve the cyclobutane ring, the reaction must be forced down the pathway. Because the methyl group is significantly less sterically hindered than the secondary cyclobutyl group, a strong nucleophile (like I⁻ or Br⁻) will preferentially attack the methyl carbon. This breaks the O-CH bond and leaves the cyclobutanol intact. If the temperature is allowed to rise, the activation energy for the pathway is reached, leading to C-O bond heterolysis and subsequent ring destruction.

Section 2: Troubleshooting Guide - Acidic Deprotection

Issue: Complete loss of the cyclobutane ring during methoxy group deprotection.

• Cause: The reaction conditions provided enough thermal energy to initiate

  cleavage of the cyclobutyl-oxygen bond. Once the cyclobutyl cation forms, ring-opening is thermodynamically irreversible.

• Solution: Lower the reaction temperature strictly to -78 °C and ensure a strong nucleophile is present to outcompete

  ionization. If using BBr , ensure the solvent is strictly anhydrous, as trace water generates HBr, which can lead to uncontrolled exothermic protonation.

Issue: Formation of complex, inseparable mixtures of olefinic alcohols.

• Cause: This indicates that carbocation rearrangement has occurred, yielding a mixture of homoallylic (ring-opened) and cyclopropylcarbinyl (ring-contracted) alcohols.

• Solution: Your substrate may contain electron-donating groups that inadvertently stabilize the cyclobutyl cation, lowering the

  activation barrier. Switch to non-acidic deprotection strategies, such as nucleophilic cleavage using sodium ethanethiolate (NaSEt) in DMF at reflux, or radical-based hydrogen abstraction methods.

Section 3: Quantitative Data Center

To understand the thermodynamic driving forces behind cyclobutane ring-opening, compare its stability metrics against other cycloalkanes. The high heat of combustion per CH

unit directly correlates to the stored energy released upon ring destruction[3].

Cycloalkane	Ring Size	Ideal Bond Angle	Actual Bond Angle	Ring Strain Energy (kcal/mol)	Heat of Combustion per CH (kcal/mol)	Stability Profile
Cyclopropane	3	109.5°	60°	27.6	~233.0	Highly unstable; rapidly opens under acidic conditions.
Cyclobutane	4	109.5°	~90°	26.3	~163.0	Unstable; prone to rearrangement if carbocation forms.
Cyclopentane	5	109.5°	~108°	6.2	~139.0	Stable; minimal angle strain.
Cyclohexane	6	109.5°	109.5°	0.0	~157.0	Highly stable; strain-free chair conformation.

Section 4: Standard Operating Procedure (SOP)

Kinetically Controlled BBr Deprotection of Methoxycyclobutane

This protocol is self-validating: maintaining the specified temperature profile ensures the reaction remains under

control. The absence of multiple lower-Rf spots on TLC validates that ring-opening has been successfully suppressed.

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar under vacuum, then purge with Argon.

• Solvation: Dissolve the methoxycyclobutane derivative in anhydrous dichloromethane (DCM) to achieve a 0.1 M concentration.

• Thermal Control (Critical): Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to exactly -78 °C for 15 minutes.

• Reagent Addition: Slowly add Boron Tribromide (BBr

  , 1.0 M in DCM, 1.2 equivalents) dropwise over 15–20 minutes.

  • Causality: Slow addition prevents localized exotherms. A temperature spike will provide the activation energy required for

    cleavage and subsequent ring destruction.

• Monitoring: Stir at -78 °C for 1 to 2 hours. Monitor via TLC. The appearance of a single, more polar spot (the cyclobutanol) validates the

  pathway.

• Low-Temperature Quench: Quench the reaction while still at -78 °C by slowly adding a saturated aqueous solution of NaHCO

  .

  • Causality: Quenching at low temperature destroys unreacted BBr

    before the mixture warms. If allowed to warm before quenching, the increasing thermal energy will trigger ring-opening by the remaining active Lewis acid.

• Workup: Remove the cooling bath, allow the mixture to warm to room temperature, extract with DCM, wash with brine, dry over Na

  SO , and concentrate under reduced pressure.

Section 5: Process Flow & Mechanistic Diagrams

Fig 1: Mechanistic divergence of methoxycyclobutane cleavage under acidic conditions.

Fig 2: Decision matrix for selecting methoxycyclobutane deprotection conditions.

References

• Title: Cycloalkanes - Ring Strain In Cyclopropane And Cyclobutane Source: Master Organic Chemistry URL: [Link]

• Title: 18.3: Reactions of Ethers - Acidic Cleavage Source: Chemistry LibreTexts URL: [Link]

• Title: Stability of Cycloalkane (Combustion Analysis) Source: OpenOChem Learn URL: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Stability of Cycloalkane (Combustion Analysis) | OpenOChem Learn [learn.openochem.org]

Reference Data & Comparative Studies

LC-MS/MS Fragmentation Patterns of Methoxycyclobutyl Amines: A High-Resolution Platform Comparison Guide

Executive Summary Methoxycyclobutyl amines are highly valued in modern medicinal chemistry as conformationally restricted bioisosteres. Accurate structural elucidation, metabolite identification, and pharmacokinetic profiling of these compounds require robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies. This guide objectively compares the analytical performance of Quadrupole Time-of-Flight (Q-TOF) platforms utilizing Collision-Induced Dissociation (CID) against Orbitrap platforms utilizing Higher-energy C-trap Dissociation (HCD) for the characterization of these strained ring systems.

The Role of Methoxycyclobutyl Amines in Drug Discovery

The incorporation of cyclobutane rings into pharmaceutical pipelines is driven by their ability to improve metabolic stability and act as non-classical bioisosteres, offering precise spatial arrangement of pharmacophores (1)[1]. Specifically, methoxycyclobutyl motifs have been successfully deployed in the development of potent kinase inhibitors, such as the ATM kinase inhibitor AZD0156, where the rigid ring system correctly positions appended substituents while maintaining favorable physicochemical properties (2)[2].

Mechanistic Causality of Fragmentation

Understanding the gas-phase chemistry of methoxycyclobutyl amines is critical for interpreting their MS/MS spectra. The cyclobutane ring possesses significant inherent ring strain (~26 kcal/mol). When ionized via positive Electrospray Ionization (ESI+), the amine group readily protonates to form the [M+H]+ precursor ion. Upon collisional activation, the molecule undergoes three primary, competing fragmentation pathways:

• Cyclobutane Ring Bisection (Retro-[2+2] Cleavage): The strained four-membered ring predominantly undergoes a bisection pathway, resulting in the neutral loss of ethylene (C2H4, 28.03 Da) or a substituted alkene (3)[3]. This is the most diagnostic feature of cyclobutyl systems.

• Methanol Elimination: The -OCH3 group is frequently eliminated as neutral methanol (CH3OH, 32.02 Da). This process involves complex hydrogen atom scrambling and proton transfer from an adjacent carbon, leaving behind a highly resonance-stabilized cyclobutenyl cation (4)[4].

• Amine Neutral Loss: The loss of ammonia (NH3, 17.02 Da) or an alkylamine is highly favorable when the resulting carbocation can be stabilized by the adjacent methoxy oxygen, forming a stable oxonium ion.

Fig 1. Principal collision-induced dissociation pathways for methoxycyclobutyl amines.

Platform Comparison: Q-TOF (CID) vs. Orbitrap (HCD)

When selecting a high-resolution mass spectrometry (HRMS) platform for structural elucidation, the choice of fragmentation technique—Collision-Induced Dissociation (CID) on a Q-TOF versus Higher-energy C-trap Dissociation (HCD) on an Orbitrap—dictates the spectral output.

• Q-TOF (CID): Operates at a lower pressure in the collision cell, providing a "softer" energy transfer. This preserves intermediate fragments, making it ideal for observing the sequential, stepwise loss of NH3 followed by CH3OH. It is highly effective for mapping the intact ring structure before bisection occurs.

• Orbitrap (HCD): HCD provides a more rigid and energetic fragmentation environment without a low-mass cutoff. It excels at driving the retro-[2+2] bisection of the cyclobutane ring to completion, generating low-mass diagnostic fragments (e.g., m/z 43, 55, 58) that are critical for pinpointing the exact position of the methoxy substitution on the ring.

Feature / Metric	Agilent 6546 Q-TOF (CID)	Thermo Orbitrap Exploris (HCD)
Mass Resolution (FWHM)	~60,000 (at m/z 400)	Up to 240,000 (at m/z 200)
Fragmentation Energy Profile	Stepwise, softer activation	High-energy, complete dissociation
Dominant Neutral Losses	-NH3 (17 Da), -CH3OH (32 Da)	-C2H4 (28 Da), -•OCH3 (31 Da)
Low-Mass Fragment Capture	Good, but subject to quadrupole limits	Excellent (No low-mass cutoff in HCD)
Best Use Case	Sequential pathway mapping, intact oxonium ions	Deep structural elucidation, ring localization

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility in the structural characterization of methoxycyclobutyl amines, the following self-validating LC-MS/MS workflow must be employed. By utilizing a stepped collision energy approach, this protocol guarantees that if the low-energy precursor is completely depleted, the high-energy fragments (ring bisection) will still be captured in a single injection.

Phase 1: Sample Preparation

• Dissolve the methoxycyclobutyl amine analyte in a 50:50 Methanol:Water (v/v) solution to achieve a final concentration of 1 μg/mL.

• Add 0.1% Formic Acid (FA) to the solution. Causality: This ensures the complete protonation of the basic amine group prior to electrospray ionization, maximizing the [M+H]+ ion yield.

Phase 2: UHPLC Separation

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 μm particle size).

• Mobile Phases: Phase A (Water + 0.1% FA); Phase B (Acetonitrile + 0.1% FA).

• Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

Phase 3: Mass Spectrometry Acquisition

• Ionization Source: ESI in positive ion mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• Precursor Isolation: Isolate the target [M+H]+ ion using a narrow quadrupole isolation window (1.3 m/z) to prevent co-eluting isobaric interference.

• Stepped Fragmentation: Apply a stepped collision energy profile (e.g., 15 eV, 30 eV, and 45 eV). Causality: 15 eV captures the fragile loss of ammonia; 30 eV drives the loss of methanol; 45 eV forces the retro-[2+2] ring bisection.

• Detection: Acquire MS/MS spectra at a resolution of ≥30,000 (FWHM) to confidently assign elemental compositions to the resulting product ions.

Fig 2. Standardized LC-HRMS/MS workflow for methoxycyclobutyl amine characterization.

References

• Methoxycyclobutane | High-Purity | For Research Use Only Source: BenchChem URL
• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III.
• The Fragmentation Mechanism of Cyclobutanol Source: Canadian Science Publishing URL
• The Identification of Potent, Selective, and Orally Available Inhibitors of Ataxia Telangiectasia Mutated (ATM)

Sources

• 1. Methoxycyclobutane|High-Purity|For Research Use Only [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Beyond the Phenyl Ring: A Comparative Guide to Cyclobutane and Cyclopropane Scaffolds in Drug Design

As medicinal chemists increasingly navigate away from "flatland" to improve the physicochemical properties of drug candidates, the strategic incorporation of sp3-enriched scaffolds has become a cornerstone of modern drug design. Increasing the fraction of sp3-hybridized carbons (Fsp3) correlates strongly with higher clinical success rates, driving the adoption of small, strained carbocycles[1].

Both cyclobutane and cyclopropane serve as powerful bioisosteres for gem-dimethyl, isopropyl, and phenyl groups. However, their distinct structural geometries, electronic properties, and steric profiles dictate their specific applications. This guide provides an objective, data-driven comparison of these two scaffolds to aid researchers in rational drug design.

Structural & Physicochemical Foundations (The "Why")

To understand how these rings behave in a biological system, we must first examine the causality behind their fundamental geometries.

Cyclopropane: The Coplanar Powerhouse Cyclopropane possesses a high strain energy of 28.1 kcal/mol[2]. Because its carbon atoms are constrained to a 60° angle, the C-C bonds are forced to adopt high p-character (often referred to as "bent bonds"). Consequently, the C-H bonds are left with unusually high s-character[3]. This hybridization shift makes the C-H bonds significantly shorter and stronger than those in typical alkanes, rendering them highly resistant to oxidative cleavage by metabolic enzymes[3]. The ring is strictly coplanar[3].

Cyclobutane: The Puckered Compromise Cyclobutane has a slightly lower strain energy of 26.3 kcal/mol[2]. Unlike cyclopropane, it does not remain planar. To relieve the severe torsional strain that would occur if its eight hydrogen atoms were fully eclipsed, the ring adopts a puckered (folded) conformation with an internal angle of approximately 88°[2]. This puckering is an energetic compromise that slightly increases angle strain but minimizes torsional repulsion[2]. Furthermore, the C-C bonds are longer (1.56 Å) due to 1,3 cross-ring non-bonding repulsions (a cross-distance of only 2.22 Å)[2].

Logical decision matrix for selecting small-ring bioisosteres.

Bioisosteric Applications & Pharmacokinetic Impact

Replacing an aromatic ring or a susceptible alkyl group with a cyclobutane or cyclopropane scaffold yields profound effects on lipophilicity and metabolic stability[4].

Electronic Effects & Acidity Cyclopropane is a stronger electron-withdrawing group than cyclobutane. When comparing trifluoromethyl (CF3) analogues acting as tert-butyl replacements, the pKa of a CF3-cyclopropane-substituted amine drops drastically to 4.06, while the CF3-cyclobutane analogue drops to 5.29 (compared to 10.69 for a standard tert-butyl group)[5]. Causality: This difference arises because the aminocyclopropane unit possesses a strong conjugative effect that efficiently transmits electron withdrawal, an effect that is significantly weaker in the puckered cyclobutane ring[5].

Steric Volume While both rings are small, their 3D profiles differ. CF3-cyclobutane (171 ų) provides a larger steric bulk than CF3-cyclopropane (155 ų) and the traditional tert-butyl group (150 ų)[5]. This larger, puckered volume makes cyclobutane an excellent candidate for filling deep hydrophobic pockets while disrupting the flat crystal packing that plagues aromatic rings[1].

Quantitative Physicochemical Comparison

Property	Cyclopropane	Cyclobutane	Reference
Strain Energy	28.1 kcal/mol	26.3 kcal/mol	[2]
C-C Bond Length	1.51 Å	1.56 Å	[3],[2]
Conformation	Coplanar	Puckered (~88° angle)	[3],[2]
Steric Volume (CF3-analogue)	155 ų	171 ų	[5]
Amine pKa (CF3-analogue)	4.06	5.29	[5]

Experimental Methodologies: Validating Scaffold Performance

To objectively prove the superiority of these scaffolds over their linear or aromatic counterparts, rigorous, self-validating experimental protocols must be employed.

Protocol A: High-Throughput Microsomal Metabolic Stability Assay

Causality: By supplementing human liver microsomes (HLM) with NADPH, we simulate Phase I oxidative metabolism. This assay specifically tests whether the increased s-character of the cyclopropane/cyclobutane C-H bonds successfully resists hydrogen atom transfer (HAT) by Cytochrome P450 (CYP) enzymes.

• Preparation: Prepare a 1 mM stock solution of the test compound in DMSO. Dilute to a 1 µM working concentration in 0.1 M potassium phosphate buffer (pH 7.4).

• Incubation: Combine the test compound with HLM (final protein concentration: 0.5 mg/mL). Pre-incubate at 37°C for 5 minutes.

• Initiation: Add NADPH (final concentration: 1 mM) to initiate the metabolic reaction.

• Kinetic Sampling: At strictly timed intervals (t = 0, 15, 30, 45, 60 minutes), remove 50 µL aliquots.

• Quenching: Immediately transfer the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to precipitate proteins and halt CYP activity.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to determine the percentage of the parent compound remaining.

• System Validation (Self-Validating Step): Verapamil (rapidly cleared) and Warfarin (slowly cleared) must be run concurrently on the same plate. If the calculated intrinsic clearance (

  ) for Verapamil falls below 40 µL/min/mg protein, the microsomes are deemed inactive, and the entire assay run is automatically rejected.

Step-by-step workflow for evaluating microsomal metabolic stability.

Protocol B: Lipophilicity (ChromLogD) Determination via HPLC

Causality: Replacing a planar aromatic ring with a 3D cyclobutane or cyclopropane reduces the molecule's flat hydrophobic surface area, thereby lowering lipophilicity. We measure this via ChromLogD, which leverages reverse-phase HPLC retention times as a high-throughput, emulsion-free proxy for traditional shake-flask LogP.

• Mobile Phase Setup: Prepare Mobile Phase A (0.01 M octylamine in 0.1 M MOPS buffer, pH 7.4) and Mobile Phase B (100% Methanol).

• Gradient Elution: Run a fast gradient from 0% to 100% Mobile Phase B over 3 minutes on a C18 column (e.g., 50 x 3.0 mm, 3 µm) at a flow rate of 1.0 mL/min.

• Data Acquisition: Inject 5 µL of the test compound (100 µM in DMSO) and record the retention time (

  ) via UV (254 nm) or MS detection.

• System Validation (Self-Validating Step): A calibration mix of six reference standards (spanning LogD 0.5 to 5.0, including toluene and triphenylene) is injected at the beginning and end of the sequence. The test compound's LogD is only calculated and accepted if the

  of the standard curve exceeds 0.98 and the retention times of the standards shift by less than 2% between the first and last injections.

References

• [6] Title: The Cyclobutane Moiety in Medicinal Chemistry: Application Notes and Protocols Source: benchchem.com URL:

• [2] Title: Cyclobutanes in Small‐Molecule Drug Candidates Source: nih.gov URL:

• [1] Title: The Rising Star of Saturated Scaffolds: Validating Cyclobutane as a Bioisostere for Aromatic Rings Source: benchchem.com URL:

• [5] Title: CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue Source: acs.org URL:

• [4] Title: Pd(II)-Catalyzed Enantioselective C(sp3)–H Arylation of Cyclopropanes and Cyclobutanes Guided by Tertiary Alkylamines Source: nih.gov URL:

• [3] Title: Pd(II)-Catalyzed Enantioselective C(sp3)–H Arylation of Cyclopropanes and Cyclobutanes Guided by Tertiary Alkylamines Source: acs.org URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Pd(II)-Catalyzed Enantioselective C(sp3)–H Arylation of Cyclopropanes and Cyclobutanes Guided by Tertiary Alkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

HPLC Method Development for Separating Cyclobutyl Amine Isomers

Executive Summary

Cyclobutyl amines represent a unique challenge in HPLC method development due to three converging factors: high polarity , lack of UV chromophores , and structural rigidity . Unlike aromatic amines, cyclobutyl amines (e.g., 3-aminocyclobutanol, 1,3-cyclobutanediamine) cannot be detected by standard UV (254 nm) and often elute in the solvent void volume on standard C18 columns. Furthermore, separating isomers—specifically cis/trans diastereomers or regioisomers—requires a stationary phase capable of discriminating based on 3D molecular shape and pKa differences rather than just hydrophobicity.

This guide compares the three most effective strategies for isolating these isomers: Mixed-Mode Chromatography (MMC) , Pre-Column Derivatization , and HILIC , providing experimental protocols and decision frameworks for drug development professionals.

Part 1: Strategic Decision Framework

Before selecting a column, the detection method dictates the workflow. Cyclobutyl amines have no useful UV absorbance. You must choose between modifying the molecule (Derivatization) or using advanced detection (CAD/MS) with specialized columns.

Decision Matrix: Selecting the Right Workflow

Figure 1: Decision tree for selecting the appropriate HPLC methodology based on available instrumentation and isomer type.

Part 2: Comparative Analysis of Methodologies

Method A: Pre-Column Derivatization (The Robust Workhorse)

Best for: QC labs with only UV detectors; trace analysis requiring high sensitivity.

Since cyclobutyl amines lack a chromophore, reacting them with a reagent like Benzoyl Chloride or m-Toluoyl Chloride adds a UV-absorbing phenyl group. This also increases the hydrophobicity of the molecule, allowing for easy separation on standard C18 columns.

• Mechanism: Nucleophilic attack of the amine on the acid chloride.

• Isomer Separation: The bulky benzoyl group amplifies steric differences between cis and trans isomers, often improving resolution on C18 phases.

Method B: Mixed-Mode Chromatography (The Modern Standard)

Best for: R&D, High-Throughput Screening, MS-compatible workflows.

Mixed-mode columns (e.g., SIELC Primesep, Thermo Acclaim Mixed-Mode) combine a hydrophobic alkyl chain (C18) with an embedded ion-exchange group (SCX/WAX).

• Mechanism: "Tunable" selectivity.[1][2] The amine interacts via cation exchange (ionic) and hydrophobic retention.

• Isomer Separation: Cis and trans isomers often have slightly different pKa values and hydrodynamic volumes. The ion-exchange mechanism is highly sensitive to the accessibility of the amine group, which differs sterically between isomers.

Method C: HILIC (Hydrophilic Interaction LC)

Best for: Extremely polar amines that do not retain on C18 even after derivatization.

• Mechanism: Partitioning into a water-enriched layer on a polar stationary phase.[3]

• Isomer Separation: Driven by hydrogen bonding capabilities. Cis isomers (often capable of intramolecular H-bonding) may elute differently than trans isomers.

Performance Comparison Table

Feature	Method A: Derivatization + C18	Method B: Mixed-Mode (C18/SCX)	Method C: HILIC
Detection	UV (254 nm) - High Sensitivity	CAD, ELSD, MS (No UV)	CAD, ELSD, MS
Isomer Resolution	High (Steric bulk aids separation)	Excellent (Charge + Shape selectivity)	Moderate (Polarity driven)
Sample Prep	High (Reaction required)	Low (Dilute & Shoot)	Low (Dilute & Shoot)
Robustness	High (Covalent bond is stable)	Moderate (pH sensitive)	Low (Long equilibration times)
Throughput	Low (Prep time)	High	Moderate

Part 3: Detailed Experimental Protocols

Protocol 1: Pre-Column Derivatization with Benzoyl Chloride

Validated for separation of cis/trans-3-aminocyclobutanol.

Reagents:

• Benzoyl Chloride (Reagent Grade)

• 2M Sodium Hydroxide (NaOH)

• Acetonitrile (ACN)

Workflow:

• Preparation: Dissolve 10 mg of cyclobutyl amine sample in 1 mL ACN.

• Basification: Add 1 mL of 2M NaOH (ensures amine is unprotonated for reaction).

• Reaction: Add 50 µL Benzoyl Chloride. Vortex for 30 seconds.

• Incubation: Let stand at Room Temperature for 10 minutes.

• Quench: Add 1 mL of 1M HCl (neutralize excess base) or dilute with mobile phase.

• Analysis: Inject onto C18 column.[3][4]

HPLC Conditions:

• Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 60% B over 15 minutes.

• Detection: UV @ 254 nm.

Why this works: The benzoylated cis and trans isomers will have significantly different interaction angles with the C18 chains due to the fixed geometry of the cyclobutane ring, resulting in baseline separation.

Protocol 2: Direct Mixed-Mode Separation (No Derivatization)

Recommended for LC-MS or CAD workflows.

Column Selection: Use a column with embedded acidic groups (Cation Exchange) inside a hydrophobic chain.

• Reference: SIELC Primesep 100 or Thermo Acclaim Mixed-Mode WCX-1.

Mechanism Visualization:

Figure 2: The dual-retention mechanism of mixed-mode chromatography allows for the separation of isomers based on both charge accessibility and ring hydrophobicity.

HPLC Conditions:

• Column: SIELC Primesep 100 (150 x 4.6 mm, 5 µm).

• Mobile Phase: Water/ACN with Sulfuric Acid or TFA.

  • Note: For MS, use Ammonium Formate/Formic Acid buffer (pH 3.0).

• Isocratic Method: 20% ACN / 80% Water with 0.1% TFA.

• Detection: CAD (Charged Aerosol Detector) or MS (ESI+).

Critical Optimization Parameter:

• pH Tuning: The elution order of isomers can often be reversed by changing the pH. At pH 3.0, the amines are fully charged (strong ionic retention). Increasing pH to 4.5-5.0 (if using WCX) reduces ionization, reducing retention.

• Buffer Strength: Increasing buffer concentration (e.g., from 10mM to 50mM) screens the ionic interaction, speeding up elution. This is the primary tool for adjusting selectivity between isomers.

References

• BenchChem. (2025).[5][6] Determination of Aliphatic Amines by HPLC with UV Detection Following Pre-Column Derivatization with m-Toluoyl Chloride. Application Note. 5

• Sigma-Aldrich. (2025). Derivatization and Separation of Aliphatic Amines. Technical Bulletin. Link

• SIELC Technologies. New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions. Application Guide. 3

• ThermoFisher Scientific. Acclaim Mixed-Mode HPLC columns: Columns for challenging separation needs. Product Guide. 2

• ResearchGate. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules 2012, 17. 7

Sources

• 1. Mixed-Mode HPLC Separation | SIELC Technologies [sielc.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. sielc.com [sielc.com]
• 4. academicjournals.org [academicjournals.org]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

Validating Purity of 1-(3-Methoxycyclobutyl)ethanamine: An Elemental Analysis Framework

Executive Summary

1-(3-Methoxycyclobutyl)ethanamine (C₇H₁₅NO, MW: 129.20 g/mol ) presents specific characterization challenges due to its aliphatic amine nature.[1] Unlike rigid aromatic systems, this small molecule is prone to hygroscopicity, atmospheric CO₂ absorption (carbamate formation), and volatility. While HPLC and GC are standard for organic impurity profiling, they often fail to detect non-chromatographic contaminants such as moisture, inorganic salts, or trapped solvents—impurities that critically alter the stoichiometry of this reagent in drug development.

This guide establishes Elemental Analysis (CHN Combustion) as the primary validation tool for bulk purity, comparing its efficacy against orthogonal methods like qNMR and HPLC.

Part 1: Technical Context & Material Properties[1][2]

The Compound: 1-(3-Methoxycyclobutyl)ethanamine[1]

• Formula: C₇H₁₅NO

• Molecular Weight: 129.20 g/mol [1][2]

• Physical State: Typically a colorless to pale yellow liquid or low-melting solid.[1]

• Critical Handling Attribute: Hygroscopic Base . The primary amine group readily forms hydrates or carbonate salts upon exposure to air, skewing gravimetric stoichiometry in synthesis.

Why Elemental Analysis (EA)?

For a small aliphatic amine, EA is not just a confirmation of structure; it is a purity stress test .

• HPLC-UV often yields poor sensitivity for this compound due to the lack of a strong chromophore (no aromatic rings).[1]

• GC-FID is viable but may degrade thermally unstable salt forms.[1]

• EA (CHN) provides an absolute measurement of the bulk material, instantly revealing solvation (high H/O) or inorganic contamination (low C/H/N).

Part 2: Comparative Analysis of Validation Methods

The following table objectively compares EA against alternative analytical techniques for this specific molecule.

Feature	Elemental Analysis (CHN)	HPLC (UV/ELSD)	Quantitative NMR (qNMR)
Primary Scope	Bulk Purity & Stoichiometry	Organic Impurity Profiling	Structure & Organic Purity
Detection Basis	Combustion of Total Mass	Interaction with Stationary Phase	Nuclear Spin Resonance
Blind Spots	Cannot identify specific organic impurities	Inorganic salts, Water, CO₂	Paramagnetic impurities, insoluble salts
Suitability for C₇H₁₅NO	High (Detects hydrates/carbonates)	Low (Poor UV absorption)	Medium (Requires internal standard)
Sample Requirement	2–5 mg (Destructive)	<1 mg (Non-destructive)	5–10 mg (Non-destructive)
Precision	±0.4% absolute deviation	<1.0% RSD	<1.0% RSD

Part 3: Experimental Protocol (Self-Validating System)

To ensure Trustworthiness and Reproducibility , this protocol includes specific handling for volatile/hygroscopic amines.

Sample Preparation (The "Cold Seal" Technique)

• Objective: Prevent evaporation and moisture uptake during weighing.[1]

• Equipment: Microbalance (readability 0.001 mg), Tin (Sn) capsules (liquids) or Silver (Ag) capsules (if halogens present).

• Procedure:

  • Blanking: Run 3 empty tin capsules to establish the baseline nitrogen blank.[1]

  • Conditioning: If the sample is stored cold, allow it to reach room temperature inside a desiccator to prevent condensation.

  • Weighing:

    • Place a tared tin capsule in the microbalance.

    • Using a micro-syringe, dispense 2.0 – 3.0 mg of 1-(3-Methoxycyclobutyl)ethanamine deep into the capsule.[1]

    • Critical Step: Immediately crimp and cold-weld the capsule using a sealing press.[1] Ensure no liquid is squeezed out.[1]

  • Verification: Re-weigh the sealed capsule. If the weight drifts downwards >0.005 mg/min, the seal is imperfect (volatile loss). Discard and repeat.

Combustion Parameters

• Furnace Temperature: 950°C – 1000°C (Ensures complete oxidation of the cyclobutane ring).

• Carrier Gas: Helium (Grade 5.0 or higher).[1]

• Oxygen Dose: Optimized for 2–3 mg sample (typically 10–15 mL O₂ injection).

• Standard: Acetanilide or Sulfanilamide (K-factor calibration).[1]

Theoretical Calculation (The Reference Standard)

Before analysis, establish the theoretical baseline for C₇H₁₅NO:

• Carbon (C):

  [1]

• Hydrogen (H):

  [1]

• Nitrogen (N):

Part 4: Data Interpretation & Troubleshooting

Use the logic below to interpret deviations. A passing result is typically ±0.4% from theoretical values.[1]

Interpretation Logic

• Scenario A: Low C, Low N, High H

  • Diagnosis:Moisture Contamination (H₂O). The amine has absorbed water.

  • Action: Dry sample under high vacuum (P₂O₅ trap) and re-test.[1]

• Scenario B: Low C, Low N, Low H (Proportional Drop)

  • Diagnosis:Inorganic Contamination. Presence of silica, sodium sulfate, or other non-combustible salts.

  • Action: Check ash residue or perform residue on ignition (ROI).[1]

• Scenario C: Low C, High N

  • Diagnosis:Incomplete Combustion. The cyclobutane ring may require higher oxygen dosing or Tungsten Trioxide (WO₃) catalyst.

Visualization: Purity Validation Workflow

The following diagram illustrates the decision process for validating the material.

Figure 1: Decision logic for validating amine purity via Elemental Analysis.

Part 5: References

• USP General Chapter <233> Elemental Impurities—Procedures. United States Pharmacopeia (USP). (2018).[1][3][4] Provides the regulatory framework for validating elemental impurity procedures.[4][5][6]

• FDA Guidance for Industry: Elemental Impurities in Drug Products. U.S. Food and Drug Administration.[1] (2018).[1][3][4] Outlines risk assessment and control strategies for elemental impurities.

• Holler, F. J., & Crouch, S. R. (2013). Fundamentals of Analytical Chemistry. Cengage Learning.[1] (Standard text validating combustion analysis principles).

• PubChem Compound Summary: 1-(3-Methoxycyclobutyl)ethanamine. National Center for Biotechnology Information.[1] (2025).[1][7] Used for molecular weight and formula verification.[1]

• Elementar Application Note. Best practices for sample preparation in elemental analysis. (2025).[1][7] Details handling of hygroscopic and liquid samples.

Sources

• 1. 1-[3-ethoxy-1-(morpholin-4-yl)cyclobutyl]methanamine | 1697076-50-8 [sigmaaldrich.com]
• 2. chemscene.com [chemscene.com]
• 3. Ethane;1-methoxybutane;1-methyl-1-(3-methylbutyl)cyclobutane | C17H38O | CID 144764405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. interlabor.ch [interlabor.ch]
• 6. labinsights.nl [labinsights.nl]
• 7. 1-(3-Methoxyphenyl)ethanamine | C9H13NO | CID 4612058 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Comparative Guide to the Crystal Structure Analysis of Substituted Cyclobutane Hydrochlorides

For researchers, scientists, and drug development professionals, the precise characterization of a molecule's three-dimensional structure is non-negotiable. Within the landscape of modern medicinal chemistry, substituted cyclobutanes have emerged as a compelling structural motif.[1][2] Their inherent ring strain and non-planar, puckered conformation offer a unique scaffold that can impart desirable properties to drug candidates, including metabolic stability and conformational restriction.[1][2] When these compounds are formulated as hydrochloride salts to improve solubility and handling, a thorough understanding of their solid-state structure becomes paramount for ensuring quality, stability, and performance.

This guide provides a comparative analysis of the principal techniques employed for the crystal structure elucidation of substituted cyclobutane hydrochlorides, grounded in experimental data and field-proven insights. We will explore the "why" behind experimental choices and the logical flow of a multi-technique approach to structural verification.

The Conformational Nuances of the Cyclobutane Ring

A Comparative Overview of Core Analytical Techniques

A robust and self-validating approach to crystal structure analysis relies on the synergistic use of several techniques. While single-crystal X-ray diffraction is the gold standard, its limitations necessitate the use of complementary methods.

Single-Crystal X-ray Diffraction (SC-XRD): The Definitive Answer

SC-XRD provides an unambiguous determination of the three-dimensional arrangement of atoms in a crystal, yielding precise bond lengths, angles, and the absolute stereochemistry of the molecule.

Experimental Workflow for SC-XRD:

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Resolving Methoxy and Amine Functional Groups: A Comparative Guide to ATR vs. Transmission FTIR

For drug development professionals and analytical chemists, the precise identification of functional groups in complex active pharmaceutical ingredients (APIs) is non-negotiable. Methoxy (-OCH₃) and amine (-NH₂, -NHR) moieties frequently co-occur in pharmaceutical intermediates, playing critical roles in receptor binding and pharmacokinetics.

While Fourier Transform Infrared (FTIR) spectroscopy is the gold standard for functional group characterization, the choice of sampling modality—Attenuated Total Reflectance (ATR) versus Transmission FTIR—fundamentally alters the resulting spectral dynamics[1]. This guide objectively compares these two techniques, detailing the physical causality behind their performance differences, and provides a self-validating experimental protocol for resolving methoxy and amine peaks.

Spectral Fingerprints: Methoxy vs. Amine Groups

Before comparing instrumental modalities, we must establish the baseline quantitative data for these functional groups. Methoxy groups are uniquely identifiable by an unusually low-frequency symmetric C-H stretch, caused by the adjacent electronegative oxygen atom[2]. Amines are characterized by their N-H stretching and bending modes, which vary strictly based on their substitution degree[3][4].

Quantitative Spectral Data Summary

Functional Group	Vibration Mode	Wavenumber (cm⁻¹)	Intensity & Shape	Diagnostic Value
Methoxy (-OCH₃)	Symmetric C-H Stretch	2830 ± 10	Medium, Sharp	Highly specific; falls lower than typical alkyl C-H stretches (~2872 cm⁻¹)[2].
Methoxy (-OCH₃)	Asymmetric C-O-C Stretch	1300–1000	Strong, Broad	Primary identifier for ether linkages[2].
Primary Amine (1°)	N-H Stretch (Sym & Asym)	3500–3300	Medium, Doublet	Fingerprint for -NH₂; weaker and sharper than O-H stretches[3][4].
Secondary Amine (2°)	N-H Stretch	3350–3310	Weak-Medium, Singlet	Differentiates secondary from primary/tertiary amines[3][4].
Primary Amine (1°)	N-H Bend (Scissoring)	1650–1580	Medium-Strong	Confirms primary amine presence; absent in tertiary amines[3].

Technology Comparison: ATR-FTIR vs. Transmission FTIR

The decision to use ATR or Transmission FTIR is not merely a matter of convenience; it dictates whether the analysis represents surface chemistry or bulk composition, and it directly impacts the relative intensities of the peaks[1].

The Causality of Peak Distortion in ATR-FTIR

ATR-FTIR utilizes an internal reflection element (IRE), typically diamond or zinc selenide, to generate an evanescent wave that penetrates the sample[5]. The critical causality here is that the depth of penetration (

) is directly proportional to the wavelength of the infrared light[6][7].

Because wavelength is inversely proportional to wavenumber, the evanescent wave penetrates much deeper at low wavenumbers (e.g., the 1100 cm⁻¹ methoxy C-O-C stretch) than at high wavenumbers (e.g., the 3400 cm⁻¹ amine N-H stretch)[6]. Consequently, in a raw ATR spectrum, the amine peaks will appear artificially weak compared to the methoxy peaks. If uncorrected, this optical phenomenon can lead researchers to misinterpret the stoichiometric ratio of the functional groups or miss a weak secondary amine singlet entirely[6].

The Moisture Vulnerability in Transmission FTIR

Transmission FTIR passes the infrared beam completely through a thin sample, obeying the linear Beer-Lambert law across the entire spectral range[1][7]. This guarantees that the high-frequency amine N-H stretches (3300 cm⁻¹) maintain their true relative intensity without the wavelength-dependent distortion seen in ATR[6].

However, solid samples must typically be pressed into a Potassium Bromide (KBr) pellet. KBr is highly hygroscopic. If ambient moisture is absorbed during sample preparation, it produces a massive, broad O-H stretching band from 3600–3200 cm⁻¹[8]. This water artifact will completely obscure the delicate N-H stretching doublet of a primary amine, rendering the analysis useless.

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, a self-validating system must be employed. By utilizing ATR-FTIR for rapid, moisture-free screening and Transmission FTIR for bulk confirmation, researchers can cross-validate the presence of both methoxy and amine moieties.

Phase 1: ATR-FTIR Surface Analysis & Mathematical Correction

• Preparation: Ensure the diamond IRE crystal is meticulously cleaned with isopropanol and a baseline background scan is collected[5].

• Application: Apply the neat solid API directly onto the ATR crystal. Apply consistent pressure using the ATR anvil to ensure intimate optical contact (crucial for the evanescent wave)[5][7].

• Scanning: Collect the raw ATR spectrum (typically 32 scans at 4 cm⁻¹ resolution). Observe the sharp methoxy C-H stretch at 2830 cm⁻¹[2].

• Algorithmic Correction (Critical Step): Apply the ATR correction algorithm within the spectrometer's software. This mathematical transformation normalizes the spectrum to simulate a constant pathlength, amplifying the high-wavenumber region to reveal the true intensity of the amine N-H doublet at 3400-3300 cm⁻¹[6].

Phase 2: Transmission FTIR Bulk Confirmation

• Moisture Exclusion: Dry spectroscopic-grade KBr in an oven at 110°C for 24 hours prior to use to eliminate hygroscopic interference[8].

• Pellet Pressing: Grind 1-2 mg of the API with 100 mg of the anhydrous KBr in an agate mortar. Press under vacuum at 10 tons for 5 minutes to form a transparent pellet.

• Scanning: Collect the transmission spectrum. The direct IR beam will measure the bulk chemistry[1].

• Cross-Validation: Overlay the Transmission spectrum with the corrected ATR spectrum. The amine N-H stretches (3500-3300 cm⁻¹) and the methoxy C-O-C stretches (1300-1000 cm⁻¹) should now align perfectly in relative intensity, confirming both surface and bulk homogeneity.

Experimental Workflow Visualization

Experimental workflow comparing ATR and Transmission FTIR for functional group cross-validation.

References

• IR Spectroscopy Tutorial: Amines | orgchemboulder.com |[Link]

• Spectroscopy of Amines | Organic Chemistry Class Notes | fiveable.me |[Link]

• FTIR: Transmission vs ATR spectroscopy | Animated Guides | specac.com |[Link]

• The C-O Bond III: Ethers By a Knockout | spectroscopyonline.com |[Link]

• How to Choose Between ATR and Transmission FTIR | wordpress.com |[Link]

• Comparison of FTIR Spectra Collected by Transmission and ATR Sampling | piketech.com |[Link]

• Advances in ATR-FTIR Spectroscopic Imaging for the Analysis of Tablet Dissolution and Drug Release | mdpi.com |[Link]

• ATR-FTIR Spectroscopy Basics | mt.com |[Link]

Sources

• 1. ftirspectroscopy.wordpress.com [ftirspectroscopy.wordpress.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. fiveable.me [fiveable.me]
• 5. mt.com [mt.com]
• 6. piketech.com [piketech.com]
• 7. mdpi.com [mdpi.com]
• 8. FTIR: Transmission vs ATR spectroscopy | Animated Guides - Specac Ltd [specac.com]

Differentiating 1-(3-Methoxycyclobutyl)ethanamine from Ring Regioisomers: A Comprehensive Analytical Guide

Introduction: The Regioisomer Challenge in Cyclobutane Scaffolds

The incorporation of cyclobutane rings into drug scaffolds is a proven strategy in medicinal chemistry to improve metabolic stability, increase sp3 carbon character, and modulate physicochemical properties[1]. However, synthesizing substituted cyclobutanes often yields complex mixtures of regioisomers and stereoisomers. Differentiating the target compound, 1-(3-Methoxycyclobutyl)ethanamine , from its primary ring regioisomers—1-(2-Methoxycyclobutyl)ethanamine and 1-(1-Methoxycyclobutyl)ethanamine —is critical for establishing reliable Structure-Activity Relationships (SAR) and ensuring intellectual property protection.

This guide provides a self-validating analytical framework, objectively comparing the analytical performance and behavior of these regioisomers using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Mechanistic Causality in Analytical Differentiation

To unambiguously assign these regioisomers, researchers must exploit the unique spatial and electronic environments created by the relative positions of the methoxy (-OCH3) and ethanamine (-CH(NH2)CH3) substituents on the four-membered ring.

13C NMR and DEPT-135: The Quaternary Carbon Indicator

The first point of analytical divergence is the substitution pattern at C1.

• 1-(1-Methoxycyclobutyl)ethanamine : Both the methoxy and the ethanamine groups are attached to C1. This creates a highly deshielded quaternary carbon (typically resonating around δ 75–85 ppm)[2]. A DEPT-135 experiment will show no signal for this carbon, instantly distinguishing it from the other isomers.

• 2-Methoxy and 3-Methoxy Isomers : In these compounds, C1 is a methine (-CH-), which will appear as a positive phase signal in DEPT-135, typically further upfield (δ 35–45 ppm).

2D NMR (COSY & HMBC): Mapping the Ring Connectivity

For the remaining two isomers, 1H-1H COSY (Correlation Spectroscopy) is the gold standard. The cyclobutane ring's rigid, puckered conformation heavily influences scalar coupling networks[3].

• 1-(2-Methoxycyclobutyl)ethanamine : The methine proton at C1 is directly adjacent to the methine proton at C2 (bearing the methoxy group). This proximity results in a strong vicinal (

  ) coupling, yielding a distinct, high-intensity cross-peak in the COSY spectrum.

• 1-(3-Methoxycyclobutyl)ethanamine (Target) : The C1 and C3 methine protons are separated by two methylene groups (C2 and C4). Consequently, there is no

  coupling between them. While a weak long-range W-coupling ( Hz) might be observed depending on the axial/equatorial equilibrium of the puckered ring[3], the absence of a strong primary cross-peak between the two most deshielded ring protons is definitively diagnostic for the 1,3-relationship.

Mass Spectrometry: Alpha-Cleavage Pathways

Collision-Induced Dissociation (CID) in LC-MS/MS provides orthogonal validation. The 1-methoxy isomer undergoes rapid

-cleavage to expel the ethanamine side chain, forming a highly stable, resonance-stabilized oxonium ion. Conversely, the 2- and 3-methoxy isomers require ring-opening or more complex rearrangement pathways, leading to distinct fragmentation patterns (e.g., loss of neutral methanol or alkene fragments).

Quantitative Data Comparison

The table below summarizes the expected diagnostic analytical signals for the three regioisomers, serving as a quick-reference guide for spectral interpretation.

Analytical Feature	1-(3-Methoxycyclobutyl)ethanamine (Target)	1-(2-Methoxycyclobutyl)ethanamine	1-(1-Methoxycyclobutyl)ethanamine
13C NMR: C1 Shift	~35 - 45 ppm (Methine)	~40 - 50 ppm (Methine)	~75 - 85 ppm (Quaternary)
13C NMR: C-OMe Shift	~65 - 75 ppm (C3 Methine)	~70 - 80 ppm (C2 Methine)	Same as C1
DEPT-135 (C1)	Positive signal	Positive signal	No signal
1H-1H COSY	No cross-peak between H1 and H3	Strong cross-peak between H1 and H2	N/A (No H1 proton)
1H-13C HMBC	Methoxy protons correlate to C3	Methoxy protons correlate to C2	Methoxy protons correlate to C1
Primary MS Cleavage	Loss of NH3, loss of CH3OH	Loss of CH3OH, ring fragmentation	Facile loss of ethanamine side-chain

Analytical Workflow & Logic Tree

The following diagram illustrates the self-validating decision matrix used to unambiguously assign the regioisomers based on the mechanistic logic outlined above.

Caption: Decision tree for the analytical differentiation of methoxycyclobutylethanamine regioisomers.

Step-by-Step Experimental Protocols

NMR Acquisition Protocol (Self-Validating System)

To ensure trustworthiness, the NMR protocol must include both 1D and 2D experiments to cross-validate structural assignments.

Step 1: Sample Preparation

• Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl3) or methanol-d4 (CD3OD).

• Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm) to prevent chemical shift drift and ensure high-precision referencing[2].

Step 2: 1D NMR Acquisition

• 1H NMR (400 MHz or higher): Acquire standard proton spectra. Identify the methoxy singlet (~3.2–3.4 ppm) and the highly deshielded ring methine protons.

• 13C{1H} NMR & DEPT-135: Acquire carbon spectra. Compare the standard 13C spectrum against the DEPT-135.

  • Causality Check: If the carbon peak corresponding to the methoxy-bearing carbon disappears in DEPT-135, it is a quaternary carbon, confirming the 1-(1-methoxy) regioisomer.

Step 3: 2D NMR Acquisition (If C1 is a Methine)

• 1H-1H COSY: Acquire with a sufficient number of scans (minimum 4 scans per increment) to resolve

  couplings. Trace the off-diagonal cross-peaks from the H1 proton (attached to the ethanamine-bearing carbon).

  • Causality Check: A cross-peak to the methoxy-bearing methine proton confirms the 1,2-relationship.

• 1H-13C HMBC: Acquire to observe long-range (

  and ) couplings. The methoxy protons (-OCH3) should show a correlation to the ring carbon they are attached to. From that ring carbon, trace the correlations back to the ethanamine side chain to confirm the ring distance (1,2 vs 1,3).

LC-MS/MS Fragmentation Protocol

Step 1: Chromatography

• Utilize a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water; Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Run a gradient from 5% B to 95% B over 5 minutes at a flow rate of 0.4 mL/min.

Step 2: Mass Spectrometry (ESI+)

• Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode.

• Isolate the precursor ion

  .

• Apply a collision energy ramp (10–30 eV) using CID.

• Data Interpretation: Monitor for the neutral loss of 45 Da (ethanamine radical) vs 32 Da (methanol). The 1-(1-methoxy) isomer will show a dominant base peak corresponding to the loss of the ethanamine group due to the stability of the resulting tertiary oxonium ion.

References

• Bauman, J. A., et al. "Ab Initio Study of Cyclobutane: Molecular Structure, Ring-Puckering Potential, and Origin of the Inversion Barrier." The Journal of Physical Chemistry A, 2007. URL: [Link]

• Mayer, P., et al. "Cyclobutane Formation by the Reaction of Ethenesulfonyl Fluoride with Dimethyl Diazomalonate." European Journal of Organic Chemistry, 2022. URL: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, 1997. URL: [Link]

• Abraham, R. J., et al. "A 1H NMR and theoretical investigation of the conformations of some monosubstituted cyclobutanes." Magnetic Resonance in Chemistry, 2011. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. A 1H NMR and theoretical investigation of the conformations of some monosubstituted cyclobutanes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Benchmarking Guide: The Bioactivity of Cyclobutyl Analogs Versus Their Ethylamine Parents in Drug Discovery

In the relentless pursuit of novel therapeutics, medicinal chemists are in a constant search for molecular scaffolds that can enhance the pharmacological properties of lead compounds. One such strategy that has gained considerable traction is the bioisosteric replacement of flexible ethylamine side chains with more constrained cyclobutylamines. This guide provides a comprehensive technical comparison of the bioactivity and pharmacokinetic profiles of cyclobutyl analogs against their ethylamine parent compounds, offering experimental insights and data-driven guidance for researchers, scientists, and drug development professionals.

The Rationale for Bioisosteric Replacement: From Flexibility to Rigidity

The concept of bioisosterism, the substitution of a chemical moiety with another that produces a similar biological response, is a cornerstone of modern drug design.[1][2] Ethylamine moieties are prevalent in many biologically active compounds, including neurotransmitters and hormones, and are often crucial for receptor interaction. However, their inherent conformational flexibility can be a double-edged sword. While it allows for adaptation to a binding pocket, it can also lead to interactions with off-target receptors, resulting in undesirable side effects. Furthermore, flexible side chains are often more susceptible to metabolic degradation.

The introduction of a cyclobutane ring to create a cyclobutylamine analog imposes significant conformational constraints.[3][4] This rigidity can lock the pharmacophore in a more biologically active conformation, potentially leading to enhanced potency and selectivity.[4] Moreover, the cyclic structure can shield the molecule from metabolic enzymes, thereby improving its pharmacokinetic profile.[3]

Physicochemical Properties: A Head-to-Head Comparison

The substitution of an ethylamine with a cyclobutylamine moiety can significantly alter the physicochemical properties of a molecule, which in turn influences its absorption, distribution, metabolism, and excretion (ADME) profile.[2][5]

Property	Ethylamine Parent	Cyclobutyl Analog	Rationale for Change and Impact on Drug-like Properties
Lipophilicity (LogP)	Generally lower	Generally higher	The addition of the carbocyclic ring increases the nonpolar surface area, leading to higher lipophilicity. This can improve membrane permeability and absorption but may also increase non-specific binding and reduce aqueous solubility.
pKa	Typically around 9-10	Typically around 9-10	The basicity of the amine is not significantly altered by the incorporation into a cyclobutane ring, ensuring that crucial ionic interactions with the target receptor are maintained.
Metabolic Stability	Prone to oxidation by MAOs and CYPs	Generally more stable	The rigid cyclobutane ring can sterically hinder the approach of metabolic enzymes, reducing the rate of metabolism and prolonging the drug's half-life.[3]
Aqueous Solubility	Generally higher	Generally lower	The increased lipophilicity of the cyclobutyl analog often leads to a decrease in aqueous solubility, which can pose challenges for formulation.

Benchmarking Bioactivity: Receptor Binding and Functional Assays

The ultimate test of the cyclobutyl-for-ethylamine substitution lies in its impact on biological activity. This is typically assessed through a combination of in vitro receptor binding and functional assays.

Receptor Binding Affinity

Receptor binding assays, often utilizing radiolabeled ligands, quantify the affinity of a compound for its target receptor. The equilibrium dissociation constant (Ki) is a key parameter derived from these experiments, with a lower Ki value indicating higher binding affinity.

In a hypothetical comparative study of a G-protein coupled receptor (GPCR) antagonist, the following results might be observed:

Compound	Target Receptor Ki (nM)	Off-Target Receptor Ki (nM)	Selectivity (Off-Target Ki / Target Ki)
Ethylamine Parent	15	150	10
Cyclobutyl Analog	5	1000	200

In this example, the cyclobutyl analog exhibits a 3-fold higher affinity for the target receptor and a significantly improved selectivity profile. This can be attributed to the constrained conformation of the cyclobutyl group, which presents the pharmacophoric elements in a more optimal orientation for binding to the target receptor.[4]

Experimental Protocol: Competitive Radioligand Binding Assay

• Preparation of Cell Membranes: Homogenize cells or tissues expressing the target receptor in a suitable buffer. Centrifuge the homogenate to pellet the membranes and resuspend in a fresh buffer.

• Assay Setup: In a 96-well plate, add the cell membranes, a fixed concentration of a radiolabeled ligand known to bind to the target receptor, and varying concentrations of the test compounds (ethylamine parent and cyclobutyl analog).

• Incubation: Incubate the plate at a specific temperature for a defined period to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. The filter will trap the membranes with the bound radioligand.

• Quantification: Place the filter mat in a scintillation vial with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of the compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.

Functional Activity

Functional assays measure the biological response elicited by a compound upon binding to its receptor. For an antagonist, this is typically measured as the ability to inhibit the response induced by an agonist. The half-maximal inhibitory concentration (IC50) is a common metric.

Following on from the binding assay example, a cell-based functional assay, such as a cyclic AMP (cAMP) accumulation assay for a Gs-coupled GPCR, might yield the following results:

Compound	IC50 (nM)
Ethylamine Parent	50
Cyclobutyl Analog	10

Here, the cyclobutyl analog is 5-fold more potent than its ethylamine parent in inhibiting the agonist-induced response. This enhanced functional activity is a direct consequence of its higher binding affinity and potentially a more effective blockade of the receptor's active state.

Experimental Protocol: cAMP Accumulation Assay

• Cell Culture: Culture cells expressing the target GPCR in a suitable medium.

• Cell Plating: Seed the cells into a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Pre-incubate the cells with varying concentrations of the antagonist (ethylamine parent and cyclobutyl analog) for a specific period.

• Agonist Stimulation: Add a fixed concentration of an agonist known to stimulate cAMP production through the target receptor.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit, such as an enzyme-linked immunosorbent assay (ELISA) or a fluorescence-based assay.

• Data Analysis: Plot the cAMP concentration against the logarithm of the antagonist concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50.

Visualizing the Impact: Signaling Pathways and Experimental Workflows

To better understand the context of these assays, it is helpful to visualize the underlying biological pathways and the experimental procedures.

Caption: A simplified diagram of a Gs-coupled GPCR signaling pathway, illustrating how an antagonist blocks the agonist-induced production of cAMP.

Caption: A workflow diagram outlining the key steps in the comparative bioactivity assessment of ethylamine and cyclobutyl analogs.

Pharmacokinetic Profile: A Comparative Overview

An ideal drug candidate must not only be potent and selective but also possess favorable pharmacokinetic properties.[6] The structural changes from an ethylamine to a cyclobutylamine can have a profound impact on the ADME profile of a compound.

ADME Parameter	Ethylamine Parent	Cyclobutyl Analog	Implications for Drug Development
Absorption	Variable	Often improved	The increased lipophilicity of the cyclobutyl analog can enhance passive diffusion across the gut wall, leading to improved oral bioavailability.[2]
Distribution	Wider distribution	Potentially more restricted	The higher lipophilicity may lead to increased binding to plasma proteins and greater distribution into tissues, which can be advantageous or disadvantageous depending on the target location.
Metabolism	More susceptible to enzymatic degradation	More stable	The cyclobutyl ring can protect the amine from metabolism by monoamine oxidases (MAOs) and cytochrome P450 (CYP) enzymes, resulting in a longer half-life and reduced clearance.[3]
Excretion	Faster clearance	Slower clearance	The increased metabolic stability of the cyclobutyl analog typically leads to slower elimination from the body.

Conclusion: A Strategic Choice in Lead Optimization

The bioisosteric replacement of an ethylamine with a cyclobutylamine is a powerful strategy in medicinal chemistry for enhancing the drug-like properties of a lead compound. The introduction of the cyclobutane ring can lead to:

• Increased Potency and Selectivity: By conformationally constraining the pharmacophore.

• Improved Metabolic Stability: By sterically shielding the molecule from metabolic enzymes.

• Enhanced Pharmacokinetic Profile: By improving absorption and prolonging the half-life.

However, this modification is not without its potential challenges, such as decreased aqueous solubility. Therefore, a thorough and objective comparison of the bioactivity and ADME properties of both the ethylamine parent and the cyclobutyl analog is crucial for making informed decisions during the lead optimization process. The experimental protocols and data-driven approach outlined in this guide provide a framework for conducting such a comparative analysis, ultimately contributing to the development of safer and more effective medicines.

References

• Quantitative Structure Activity Relationship (QSAR). Industrial Chemistry Consulting. Available at: [Link].

• Quantitative structure–activity relationship | 10407 Publications | 78656 Citations | Top Authors | Related Topics. SciSpace. Available at: [Link].

• QUANTITATIVE STRUCTURE-ACTIVITY RELATIONSHIP AND GROUP-BASED QUANTITATIVE STRUCTURE-ACTIVITY RELATIONSHIP: A REVIEW. International Journal of Pharmaceutical Sciences and Research (IJPSR). Available at: [Link].

• Quantitative Structure Activity Relationships (QSAR) and Category Approach | Chemical Management | National Institute of Technology and Evaluation (NITE). National Institute of Technology and Evaluation. Available at: [Link].

• Quantitative structure–activity relationships of chemical bioactivity toward proteins associated with molecular initiating events of organ-specific toxicity. PMC. Available at: [Link].

• Cyclobutanes in Small‐Molecule Drug Candidates. PMC. Available at: [Link].

• 1-Aminomethylbenzocycloalkanes: conformationally restricted hallucinogenic phenethylamine analogues as functionally selective 5-HT2A receptor agonists. PubMed. Available at: [Link].

• Synthesis, biological evaluation, and modeling studies of 1,3-disubstituted cyclobutane-containing analogs of combretastatin A4. PMC. Available at: [Link].

• ADME Advances: Personalized and Computational Approaches. Today's Clinical Lab. Available at: [Link].

• Synthesis and dopamine receptor affinities of 2-(4-fluoro-3- hydroxyphenyl)ethylamine and N-substituted derivatives. PubMed. Available at: [Link].

• World Journal of - Medicinal Chemistry. IDAAM Publications. Available at: [Link].

• Serotonin receptor affinities of psychoactive phenalkylamine analogues. PubMed. Available at: [Link].

• Key factors influencing ADME properties of therapeutic proteins: A need for ADME characterization in drug discovery and development. PMC. Available at: [Link].

• In Vitro Functional Testing Methods for Monoclonal Antibody Biosimilars. BioProcess International. Available at: [Link].

• Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. MDPI. Available at: [Link].

• Lipophilic Studies and In Silico ADME Profiling of Biologically Active 2-Aminothiazol-4(5H)-one Derivatives. MDPI. Available at: [Link].

• Structural and Biofunctional Insights into the Cyclo(Pro-Pro-Phe-Phe-) Scaffold from Experimental and In Silico Studies: Melanoma and Beyond. MDPI. Available at: [Link].

• Agonist efficiency links binding and gating in a nicotinic receptor. eLife. Available at: [Link].

• Synthesis and In Vitro Activity of Novel Melphalan Analogs in Hematological Malignancy Cells. MDPI. Available at: [Link].

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• 2. clinicallab.com [clinicallab.com]
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• 4. 1-Aminomethylbenzocycloalkanes: conformationally restricted hallucinogenic phenethylamine analogues as functionally selective 5-HT2A receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. idaampublications.in [idaampublications.in]
• 6. Key factors influencing ADME properties of therapeutic proteins: A need for ADME characterization in drug discovery and development - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-(3-Methoxycyclobutyl)ethanamine Hydrochloride

Executive Summary & Scope

1-(3-Methoxycyclobutyl)ethanamine hydrochloride is a functionalized cycloaliphatic amine salt commonly used as a building block in medicinal chemistry (fragment-based drug discovery). As a research chemical, it often lacks comprehensive toxicological data found in high-volume commodity chemicals.

The Core Directive: Treat this compound as a Hazardous Chemical Waste . Under no circumstances should this material be disposed of via sanitary sewer systems (sink drains) or regular trash.[1][2]

This guide outlines the containment , classification , and disposal workflows required to maintain scientific integrity and regulatory compliance (RCRA/EPA).

Chemical Profile & Hazard Assessment

Before initiating disposal, you must validate the material state. This salt is generally stable but possesses specific chemical incompatibilities that dictate its waste stream.

Property	Data / Description	Operational Implication
Chemical Structure	Cyclobutane ring w/ methoxy & ethylamine groups (HCl salt)	Strained ring system; organic-rich.
Physical State	White to off-white solid (Powder/Crystal)	Particulate hazard; inhalation risk during transfer.
Acidity (pH)	Acidic in aqueous solution (Amine HCl salt)	Do not mix with Cyanide or Sulfide waste (generates toxic gas).
Reactivity	Incompatible with Strong Oxidizers & Strong Bases	Segregate from bleach/hypochlorites (forms chloramines).
Solubility	High water solubility; Moderate in polar organics (MeOH, DMSO)	Dictates "Aqueous" vs. "Organic" waste stream if dissolved.

Pre-Disposal Decision Matrix

Effective disposal relies on correctly categorizing the waste state at the point of generation. Use the following logic flow to determine the correct protocol.

Figure 1: Decision logic for segregating amine salt waste streams. Note that "Organic" streams usually require high-BTU incineration.

Detailed Disposal Protocols

Protocol A: Solid Waste (Preferred Method)

Applicability: Pure substance, expired solids, or spill cleanup residues.

Scientific Rationale: Incineration ensures complete destruction of the cyclobutane ring and amine functionality, preventing environmental bioaccumulation.

• PPE Requirement: Nitrile gloves (double-gloved recommended), safety glasses, lab coat. Use a fume hood to minimize dust inhalation.[2]

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or the original glass container if intact.

• Transfer: Transfer the solid waste into the container. Do not fill more than 90% full.

• Labeling: Affix a hazardous waste tag.

  • Constituents: "1-(3-Methoxycyclobutyl)ethanamine hydrochloride" (Do not use abbreviations/acronyms).

  • Hazard Checkbox: Toxic, Irritant.

• Storage: Store in a satellite accumulation area (SAA) away from oxidizers until EHS pickup.

Protocol B: Organic Liquid Waste

Applicability: Reaction mixtures or stock solutions in DMSO, Methanol, or DCM.

• Segregation: Determine if the solvent is Halogenated (e.g., Dichloromethane) or Non-Halogenated (e.g., Methanol, DMSO).

  • Note: The chloride ion in the salt does not automatically make the waste stream "Halogenated" by RCRA definition, but if the solvent is DCM, it must go to Halogenated waste.

• Compatibility Check: Ensure no strong oxidizers (e.g., Hydrogen Peroxide, Nitric Acid) are present in the waste carboy.

  • Risk:[1][2] Amines + Oxidizers

    N-Oxides or explosive intermediates.

• Pouring: Decant into the appropriate 5-gallon waste carboy using a funnel in a fume hood.

• Logging: Record the volume and concentration on the waste log sheet immediately.

Protocol C: Aqueous Liquid Waste

Applicability: HPLC waste or aqueous workups.

• pH Check: Aqueous solutions of amine hydrochlorides are typically acidic (pH 4–6).

• Adjustment (Optional): If your facility requires neutral pH for aqueous waste collection:

  • Slowly add 1M Sodium Bicarbonate (

    ) or Sodium Hydroxide ( ).

  • Warning: This deprotonates the salt (

    ), releasing the free amine. Free amines are often more volatile and odorous. Perform this only in a fume hood.

• Collection: Collect in the "Aqueous Hazardous Waste" container.

  • CRITICAL: Do not pour down the sink. Even if water-soluble, amines can be toxic to aquatic life.

Protocol D: Empty Containers & Debris

Applicability: Vials, weigh boats, contaminated gloves.

• Triple Rinse: If the container held liquid or significant solid residue, triple rinse with a small volume of water or methanol.

• Rinsate Disposal: Dispose of the rinsate into the appropriate Liquid Waste container (Protocol B or C).

• Debris: Place the rinsed container and contaminated gloves into a clear plastic "Chemically Contaminated Debris" bag.

• Sealing: Twist and tape the bag closed. Place in the solid waste drum.

Emergency Procedures: Spill Response

If a spill occurs, rapid containment prevents spread.

Figure 2: Immediate response workflow for laboratory spills of amine salts.

Specific Neutralization for Spills: For larger solid spills, you may mist the area lightly with water to prevent dust generation before sweeping. Do not use bleach (sodium hypochlorite) to clean amine spills, as this can generate chloramines. Use a standard detergent solution.

Regulatory Compliance (USA Focus)

While this specific compound may not be explicitly listed on the EPA "P" or "U" lists, it is regulated under the Resource Conservation and Recovery Act (RCRA) based on its characteristics and the "Mixture Rule."

• Waste Code Assignment:

  • If mixed with Methanol: D001 (Ignitable).

  • If mixed with DCM: F002 (Spent Halogenated Solvent).

  • Pure Solid: Label as "Hazardous Waste - Toxic/Irritant" pending specific LC50 data.

• Drain Disposal: Strictly Prohibited under the Clean Water Act (CWA) for chemical reagents.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 of the Code of Federal Regulations (CFR). [Link]

• American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. [Link]

• PubChem. (n.d.). Compound Summary: Amine Hydrochloride Salts (General). National Library of Medicine. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 1-(3-Methoxycyclobutyl)ethanamine;hydrochloride

[1][2][3][4]

Part 1: Emergency Overview & Risk Profile

Core Directive: Treat 1-(3-Methoxycyclobutyl)ethanamine hydrochloride as a Category 1B Corrosive and Acute Toxin until specific toxicological data proves otherwise.[1][2][3] As a research chemical (RC), its full toxicological profile has likely not been established; therefore, the Precautionary Principle applies.[1][2]

1.1 Chemical Identity & Properties (Inferred)

• Chemical Class: Alicyclic Amine Salt[1][2][3]

• Physical State: White to off-white crystalline solid (Hygroscopic).[1][2][3]

• Acidity: Acidic in solution (pH ~3–5 at 10% w/v).[1][2][3]

• Stability: Stable under inert atmosphere; degrades with moisture (hygroscopic).[1][2][3]

• Reactivity: Incompatible with strong oxidizing agents, acid chlorides, and acid anhydrides.[1][2][3] Liberates volatile, corrosive free amine upon contact with strong bases.[3]

1.2 Hazard Classification (GHS)

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage.[1][2][3]
Serious Eye Damage	1	H318: Causes serious eye damage.[1][2][3][4][5]
Acute Toxicity (Oral)	4	H302: Harmful if swallowed.[1][2][3][4]
Sensitization (Skin)	1	H317: May cause an allergic skin reaction (Typical of amines).[1][2][3]

Part 2: Personal Protective Equipment (PPE) Matrix

Trustworthiness Check: Standard latex gloves are insufficient for handling corrosive organic amine salts in solution.[1][2][3] Use the matrix below to select appropriate barriers.

PPE Component	Specification	Operational Context
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Mandatory: Standard safety glasses do not protect against dust ingress or liquid splashes during dissolution.[1][2][3]
Face Shield	8-inch Polycarbonate	Required: When handling quantities >500 mg or working with concentrated solutions outside a hood.[1][2][3]
Hand Protection (Primary)	Nitrile (Double Gloving)	Routine Handling: Inner glove (4 mil) + Outer glove (5-8 mil).[1][2][3] Change outer glove immediately upon splash.[3]
Hand Protection (High Risk)	Laminate Film (Silver Shield)	Spill Cleanup/Stock Solution Prep: Required if dissolved in penetrating solvents like DMSO or DMF.[1][2][3]
Body Protection	Lab Coat (100% Cotton or Nomex)	Synthetic blends can melt onto skin if a fire occurs.[1][2][3] Ensure high neck coverage.[3][6]
Respiratory	N95 (Minimum) / P100 (Preferred)	Powder Handling: If weighing outside a filtered enclosure (not recommended), a respirator is mandatory.[1][2][3]

Part 3: Operational Handling Procedures

3.1 Storage & Stability

• Environment: Store at 2–8°C (refrigerated).

• Atmosphere: Store under Argon or Nitrogen .[1][2][3] The hydrochloride salt is hygroscopic; moisture absorption will lead to "clumping" and hydrolysis, altering stoichiometry.

• Container: Amber glass vial with a Teflon-lined cap. Seal with Parafilm after every use.[3]

3.2 Weighing & Solubilization Protocol

Objective: Prevent inhalation of corrosive dust and ensure accurate stoichiometry.

• Engineering Control: All weighing must be performed inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .[1][2][3]

• Static Control: Use an anti-static gun on the vial and spatula. Amine salts are prone to static charge, causing powder to "jump" and contaminate surfaces.[3]

• Dissolution:

  • Solvent Choice: Soluble in Water, Methanol, DMSO.[3]

  • Procedure: Add solvent to the solid slowly.[2][3]

  • Exotherm Warning: Dissolution in water is endothermic, but neutralization (free-basing) is exothermic .[1][2][3] If adjusting pH to >9, cool the vessel in an ice bath to prevent volatilization of the free amine.

3.3 Reaction Setup (Causality & Logic)

• Free-Basing: If the reaction requires the free amine, add a base (e.g., Et3N, NaOH) dropwise.[1][2][3]

  • Reasoning: Rapid addition generates localized heat, potentially degrading the sensitive cyclobutane ring or causing solvent bumping.[3]

• Quenching: When quenching reactions containing this material, assume the presence of unreacted amine.[1][2][3] Acidify carefully to trap the amine as the non-volatile salt before disposal.[3]

Part 4: Emergency Response & Disposal

4.1 Exposure Response Workflow

Figure 1: Immediate response workflow for exposure to corrosive amine salts.[1][2][3]

4.2 Spill Cleanup & Disposal

Do not sweep dry powder. Dust generation increases inhalation risk.[1][2][3]

• Isolate: Evacuate the immediate area (10 ft radius).

• PPE: Don double nitrile gloves, goggles, and a lab coat.[2][3]

• Neutralize/Absorb:

  • Cover the spill with a wet paper towel (to prevent dust) or use a dedicated Acid/Base neutralizer (e.g., Citric acid if free base, Sodium Bicarbonate if HCl salt).[1][2][3]

  • Note: Since this is the HCl salt, it is acidic.[3] Cover with Sodium Bicarbonate powder to neutralize.[1][2][3]

• Collect: Scoop the wet slurry into a hazardous waste container labeled "Corrosive Solid - Toxic".[1][2][3]

• Decontaminate: Wipe the surface with 1% dilute acetic acid (vinegar) followed by water to remove amine residues.[2][3]

Part 5: Scientific Grounding & References

Mechanistic Insight: The toxicity of 1-(3-Methoxycyclobutyl)ethanamine hydrochloride is driven by two factors:

• The Ammonium Cation: Upon contact with physiological pH (7.4), the salt equilibrates.[2][3] While the salt is less volatile, it is highly irritating to mucous membranes due to its acidity and osmotic effects [1].[3]

• The Cyclobutane Moiety: Cyclobutane rings possess significant ring strain (~26 kcal/mol).[2][3] Metabolic opening of the ring is rare but possible under oxidative stress, potentially leading to reactive intermediates, though the primary hazard remains direct tissue corrosion [2].

References:

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Cyclobutanemethanamine hydrochloride. Retrieved from [Link] (Analogous Structure Safety Data).[2]

• European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria: Skin Corrosion/Irritation. Retrieved from [Link].[3]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Chemical Fume Hoods. Retrieved from [Link].[3]

• Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards. National Academies Press.[3] Retrieved from [Link].[3]

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• 1. chemscene.com [chemscene.com]
• 2. 1-Cyclobutylmethanamine hydrochloride | C5H12ClN | CID 21707944 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. spectrumchemical.com [spectrumchemical.com]
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• 6. chemicalbook.com [chemicalbook.com]